Cefixime Impurity B (Mixture of Diastereomers)

• CAS: 1335475-19-8

Core Science & Biosynthesis

Cefixime Impurity B: Chemical Structure, Properties, and Control Strategies

Executive Summary

In the development and quality control of Cefixime , a third-generation cephalosporin, the management of impurities is critical for maintaining therapeutic efficacy and safety. Cefixime Impurity B (as defined by the European Pharmacopoeia) represents a complex degradation product arising from the instability of the cephem nucleus. Unlike simple geometric isomers (such as the E-isomer), Impurity B involves a fundamental rearrangement of the pharmacophore into a furothiazine system.

This guide provides a definitive technical analysis of Cefixime Impurity B, detailing its chemical identity, formation mechanism via decarboxylative rearrangement, and validated analytical protocols for its quantification.

Part 1: Chemical Identity and Structure

Confusion often exists regarding the nomenclature of Cefixime impurities due to differing regulatory monographs. It is vital to distinguish Impurity B (EP definition) from the E-isomer (Impurity D).

Official Designation: Cefixime Impurity B (European Pharmacopoeia) Common Name: Cefixime Furothiazine Impurity CAS Number: 1335475-19-8 (Mixture of diastereomers)[1]

Physicochemical Profile[1][2][3][4][5][6][7]

Property	Specification
IUPAC Name	2-[[[(Z)-1-(2-Aminothiazol-4-yl)-2-[[[(2R,5RS)-5-methyl-7-oxo-1,2,5,7-tetrahydro-4H-furo[3,4-d][1,3]thiazin-2-yl]methyl]amino]-2-oxoethylidene]amino]oxy]acetic acid
Molecular Formula	C₁₅H₁₇N₅O₆S₂
Molecular Weight	427.46 g/mol
Appearance	Off-white to pale yellow solid
Solubility	Soluble in DMSO, Methanol; slightly soluble in water (pH dependent)
Stereochemistry	Mixture of diastereomers at the C5 position of the furothiazine ring

Structural Significance

The transition from Cefixime (C₁₆) to Impurity B (C₁₅) involves the loss of one carbon atom , specifically through decarboxylation of the C4 carboxyl group on the cephem ring. This is accompanied by a ring contraction/expansion sequence that converts the 6-membered dihydrothiazine ring (fused to a 4-membered

-lactam) into a bicyclic furo[3,4-d][1,3]thiazin-7-one system. This rearrangement destroys the antibiotic -lactam ring, rendering the impurity pharmacologically inactive but chemically significant as a stability marker.

Part 2: Formation Mechanism and Degradation Pathways

The formation of Impurity B is a non-oxidative degradation pathway driven by thermal stress and pH conditions. It competes with the formation of the E-isomer (Impurity D) and the open-ring hydrolytic products (Impurity A).

Mechanism of Action

• Decarboxylation: Under thermal stress or acidic conditions, the C4 carboxylic acid of the cephem nucleus is susceptible to decarboxylation.

• Ring Rearrangement: The loss of CO₂ destabilizes the cephem bicyclic system. The vinyl group at C3 participates in an intramolecular cyclization with the remnants of the

  -lactam ring, forming the stable -lactone (furo) ring fused to the thiazine.

• Stereochemical Scrambling: The rearrangement creates a new chiral center at the bridgehead methyl group, resulting in a mixture of diastereomers (R/S).

Part 3: Analytical Characterization & Control[5]

Quantifying Impurity B requires high-resolution separation techniques due to its polarity similarity to other degradation products and the presence of diastereomers which may appear as split or broad peaks.

Validated HPLC Protocol (EP/USP Aligned)

The following protocol utilizes Ion-Pair Chromatography to ensure resolution of the polar carboxylate moieties.

System Suitability:

• Resolution (Rs): > 1.5 between Cefixime and Impurity B.

• Tailing Factor: < 1.5 for the Impurity B peak.

Parameter	Condition	Rationale
Column	C18 (ODS), 250 mm x 4.6 mm, 5 µm	Provides sufficient hydrophobic selectivity for separating the furothiazine ring from the cephem parent.
Mobile Phase A	Tetrabutylammonium Hydroxide (TBAH) buffer (pH 6.5)	Ion-pairing agent improves peak shape and retention of the acidic functionalities.
Mobile Phase B	Acetonitrile (ACN)	Organic modifier to elute the less polar furothiazine derivative.
Elution Mode	Isocratic or Gradient	Isocratic (75:25 Buffer:ACN) is common, but gradient is preferred for complex impurity profiles.
Flow Rate	1.0 mL/min	Standard flow for 4.6 mm ID columns.
Detection	UV at 254 nm	The aminothiazole oxime side chain (common to parent and impurity) absorbs strongly here.
Column Temp	40°C	Elevated temperature reduces backpressure and improves mass transfer for sharper peaks.

Analytical Workflow Diagram

Identification in Chromatograms[5][10]

• Relative Retention Time (RRT): Impurity B typically elutes before Cefixime (RRT < 1.0) due to the loss of the polar carboxylic acid group and the formation of the lactone, which alters its interaction with the ion-pairing reagent.

• Peak Shape: Due to the presence of diastereomers (R/S mixture at the methyl position), Impurity B may appear as a doublet or a single broad peak depending on the column efficiency.

Part 4: Regulatory & Control Strategy

Regulatory Limits (ICH Q3B / EP)

• Reporting Threshold: 0.05%

• Identification Threshold: 0.10%

• Qualification Threshold: 0.15% (or 1.0 mg/day intake, whichever is lower)

Mitigation Strategies

To minimize the formation of Impurity B during API synthesis and formulation:

• pH Control: Avoid prolonged exposure to acidic conditions (pH < 4.0) during crystallization and formulation, as protonation of the carboxylate facilitates decarboxylation.

• Temperature Management: Maintain processing temperatures below 40°C where possible. Lyophilization cycles should be optimized to prevent thermal stress.

• Buffer Selection: In liquid formulations, use citrate or phosphate buffers that maintain pH 6.0–7.0, stabilizing the cephem nucleus against rearrangement.

References

• European Pharmacopoeia (EP) . Cefixime Monograph 1188. (Defines Impurity B as the furothiazine derivative).

• Clearsynth . Cefixime EP Impurity B Structure and Properties. (Confirmation of CAS 1335475-19-8 and chemical structure).

• National Institutes of Health (NIH) . Degradation kinetics and mechanisms of cefixime in aqueous solution. (Mechanistic insight into decarboxylation and ring opening).

• BOC Sciences . Cefixime Impurity B (Mixture of Diastereomers). (Data on diastereomeric nature and molecular formula).

• Veeprho . Cefixime EP Impurity B IUPAC and Structure. (Detailed IUPAC nomenclature confirmation).

Sources

• 1. Cefixime Impurity B (Mixture of Diastereomers) (EP)-PI & PI Biotech Inc. Research , Development and Manufacture for Drug Standard Reference Impurity and Pharmaceutical Analysis [pipitech.com]

Technical Guide: Formation, Origin, and Control of Cefixime Impurity B

Executive Summary

Cefixime Impurity B (European Pharmacopoeia) represents the primary stereochemical degradation product of Cefixime. Chemically identified as the (E)-isomer (or trans-isomer) of the active pharmaceutical ingredient (API), its formation is a direct consequence of the instability of the alkoxyimino group under specific environmental stressors.

This guide provides a mechanistic analysis of the Z-to-E isomerization, detailed protocols for its laboratory generation (forced degradation), and validated analytical strategies for its control.

Part 1: Chemical Identity and Structural Analysis

Cefixime exists as the (Z)-isomer (syn-isomer) regarding the oxime group (

). This configuration is critical for the drug's affinity to penicillin-binding proteins (PBPs). Impurity B is the (E)-isomer (anti-isomer), which exhibits significantly reduced antibacterial activity.

Structural Comparison

Feature	Cefixime (API)	Impurity B (Ph.[1] Eur.)
Isomeric Configuration	(Z)-isomer (Syn)	(E)-isomer (Anti)
Chemical Name	(6R,7R)-7-[[(2Z )-2-(2-aminothiazol-4-yl)-2-[(carboxymethoxy)imino]acetyl]amino]...	(6R,7R)-7-[[(2E )-2-(2-aminothiazol-4-yl)-2-[(carboxymethoxy)imino]acetyl]amino]...[2][3][4][5]
Geometry	Carboxymethoxy group is on the same side as the amide bond.	Carboxymethoxy group is on the opposite side of the amide bond.
Formation Driver	Synthetic Target	Photo-isomerization / Thermal Stress
Pharmacological Activity	High (Active)	Low / Negligible

3D Conformational Logic

The biological activity of cephalosporins with an aminothiazolyl side chain depends on the spatial arrangement of the oxime. The Z-configuration allows the acidic oxime group to form hydrogen bonds that stabilize the molecule in the active site of bacterial enzymes. The rotation to the E-configuration (Impurity B) disrupts this binding pocket fit, rendering the molecule pharmacologically inert but chemically significant as a contaminant.

Part 2: Mechanistic Origin

The formation of Impurity B is not a degradation involving bond cleavage (like hydrolysis) but a geometric isomerization .

The Photo-Isomerization Pathway

The primary driver for Impurity B formation is ultraviolet (UV) and visible light .

• Excitation: The

  -electrons of the double bond absorb photon energy ( ).

• Bond Weakening: This excitation promotes an electron from a bonding (

  ) to an antibonding ( ) orbital, temporarily reducing the double-bond character to a single-bond character.

• Rotation: The molecule rotates around this transient single bond to relieve steric strain or simply due to thermal motion.

• Relaxation: Upon relaxation to the ground state, the bond reforms. If it reforms in the opposite orientation, the (E)-isomer is locked in.

Thermal Pathway

While less dominant than photolysis, thermal stress in solution (particularly at acidic pH) can also provide sufficient activation energy to overcome the rotational barrier of the oxime bond, leading to an equilibrium mixture of Z and E isomers.

Pathway Visualization

Figure 1: Mechanism of Z-to-E photo-isomerization in Cefixime.

Part 3: Experimental Protocols

To validate analytical methods, researchers must often generate Impurity B in situ or isolate it. Below is a self-validating protocol for Forced Degradation (Photolytic) .

Protocol: Generation of Impurity B (In Situ)

Objective: Generate a sample containing ~10-20% Impurity B for system suitability testing (Resolution check).

• Preparation:

  • Weigh 50 mg of Cefixime Trihydrate API.

  • Dissolve in 50 mL of Phosphate Buffer (pH 6.5) . Note: Neutral pH is chosen to minimize hydrolysis (Impurity A formation) and favor isomerization.

• Exposure:

  • Transfer the solution to a clear quartz or borosilicate glass volumetric flask.

  • Place in a photostability chamber.

  • Irradiation: Expose to 1.2 million lux hours (visible) and 200 Wh/m² (UV), consistent with ICH Q1B option 2.

  • Alternative (Benchtop): Expose to direct UV light (254 nm or 365 nm) for 2–4 hours.

• Monitoring:

  • Aliquot 1 mL samples every 30 minutes.

  • Analyze via HPLC (method below).[3][5][6][7][8][9][10]

  • Stop Point: When the peak at RRT ~1.2 (Impurity B) reaches the desired area %.

Isolation Workflow (Preparative)

If pure Impurity B is required as a Reference Standard:

Figure 2: Isolation workflow for Cefixime Impurity B.

Part 4: Analytical Control Strategy

Separating geometric isomers requires specific chromatographic conditions. Standard reverse-phase methods often fail to resolve Z and E isomers without ion-pairing agents or specific pH control.

Recommended HPLC Method (Ph. Eur. / USP Aligned)

This method utilizes Tetrabutylammonium Hydroxide (TBAH) as an ion-pairing agent to improve peak shape and resolution between the isomers.

Parameter	Condition
Column	C18 (ODS), 250 mm x 4.6 mm, 5 µm (e.g., Zorbax Eclipse or equivalent)
Mobile Phase	Acetonitrile : TBAH Buffer (pH 6.5) (25 : 75 v/v)
Buffer Prep	Dissolve 3.2 g of TBAH in 800 mL water; adjust to pH 6.5 with dilute phosphoric acid; dilute to 1000 mL.
Flow Rate	1.0 mL/min
Wavelength	254 nm
Column Temp	40°C
Injection Vol	10 µL

System Suitability Criteria

• Relative Retention Time (RRT):

  • Cefixime (Z-isomer): 1.0

  • Impurity B (E-isomer): ~1.2 to 1.5 (elutes after the main peak).

• Resolution (

  ): Must be > 1.5 between Cefixime and Impurity B.

Part 5: Mitigation Strategies

Since the formation mechanism is primarily photolytic, control strategies focus on packaging and handling.

• Manufacturing:

  • Use amber glassware for all solution-phase processing.

  • Avoid direct exposure to high-intensity light sources during crystallization and drying.

• Formulation:

  • Opacifiers: For oral suspensions, include opacifying agents (e.g., Titanium Dioxide) in the coating or mixture to shield the API.

• Packaging:

  • Final dosage forms must be packaged in Alu-Alu blisters or light-resistant HDPE containers to prevent isomerization during shelf life.

References

• European Pharmacopoeia (Ph.[1][11] Eur.) . Monograph: Cefixime. 11th Edition. Strasbourg, France: EDQM.

• United States Pharmacopeia (USP) . Cefixime Monograph: Organic Impurities. USP-NF. Rockville, MD.

• Talebpour, Z., et al. (2013) .[6] "Determination of Cefixime by a Validated Stability-Indicating HPLC Method and Identification of its Related Substances by LC-MS/MS Studies". Scientia Pharmaceutica, 81(2), 493–503.

• International Conference on Harmonisation (ICH) . Guideline Q1B: Photostability Testing of New Drug Substances and Products.

• Dhaneshwar, S.R., et al. "Stability-indicating HPTLC method for the determination of Cefixime in pharmaceutical dosage forms". Journal of Pharmaceutical and Biomedical Analysis.

Sources

• 1. Cefixime EP Impurity B Acetic Acid Salt | LGC Standards [lgcstandards.com]
• 2. tlcpharmaceuticalstandards.com [tlcpharmaceuticalstandards.com]
• 3. clearsynth.com [clearsynth.com]
• 4. CN111606925A - Preparation method of cefixime delta 3 isomer impurity - Google Patents [patents.google.com]
• 5. Degradation kinetics and mechanisms of a new cephalosporin, cefixime, in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. derpharmachemica.com [derpharmachemica.com]
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• 9. researchgate.net [researchgate.net]
• 10. Determination of Cefixime by a Validated Stability-Indicating HPLC Method and Identification of its Related Substances by LC-MS/MS Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 11. synthinkchemicals.com [synthinkchemicals.com]

An In-Depth Technical Guide to Pharmacopeial Standards for Cefixime Impurity B (BP/EP)

This guide provides a comprehensive technical overview of the pharmacopeial standards for Cefixime Impurity B, as defined by the British Pharmacopoeia (BP) and the European Pharmacopoeia (EP). It is intended for researchers, scientists, and drug development professionals engaged in the quality control and analytical development of Cefixime.

Introduction: The Critical Role of Impurity Profiling in Cephalosporin Quality

Cefixime is a third-generation cephalosporin antibiotic widely prescribed for the treatment of a variety of bacterial infections.[1] The therapeutic efficacy and safety of any active pharmaceutical ingredient (API) are intrinsically linked to its purity. Impurity profiling is a cornerstone of pharmaceutical quality control, mandated by regulatory bodies such as the International Council for Harmonisation (ICH), to ensure that drug substances and products are free from potentially harmful components.[2] Impurities in Cefixime can arise from the manufacturing process, degradation of the API, or interactions with excipients.[1] These impurities, even at trace levels, can impact the drug's potency, stability, and safety profile.[1]

Cefixime Impurity B is a specified impurity in both the British and European Pharmacopoeias. A thorough understanding of its chemical nature and the prescribed analytical methodologies for its control is paramount for any laboratory involved in the analysis of Cefixime.

Unveiling Cefixime Impurity B: Structure and Chemical Identity

Cefixime Impurity B is a structurally related compound to Cefixime. A clear understanding of its molecular structure is fundamental to developing specific and accurate analytical methods for its detection and quantification.

Chemical Name: 2-[[[(Z)-1-(2-Aminothiazol-4-yl)-2-[[[(2R,5RS)-5-methyl-7-oxo-1,2,5,7-tetrahydro-4H-furo[3,4-d][3][4]thiazin-2-yl]methyl]amino]-2-oxoethylidene]amino]oxy]acetic acid[5][6]

Molecular Formula: C₁₅H₁₇N₅O₆S₂[4]

Molecular Weight: 427.46 g/mol [6]

The structural similarity between Cefixime and Impurity B underscores the necessity for highly selective analytical techniques capable of resolving these two compounds effectively.

Diagram 1: Chemical Structures of Cefixime and Cefixime Impurity B

Caption: A visual comparison of the chemical structures of Cefixime and Cefixime Impurity B.

Pharmacopeial Mandates: Acceptance Criteria in BP/EP

The British Pharmacopoeia and the European Pharmacopoeia provide harmonized monographs for Cefixime that stipulate the acceptance criteria for related substances, including Impurity B. These limits are established based on toxicological data and the manufacturing process capabilities to ensure the safety and quality of the final drug product. While the specific limits for individual impurities are detailed within the respective pharmacopoeial monographs, the general principle is to control them to the lowest reasonably achievable levels.

The control of Cefixime Impurity B is crucial as it can be both a process impurity and a degradation product.[7] This dual origin necessitates robust analytical monitoring throughout the manufacturing process and during stability studies.

The Analytical Cornerstone: High-Performance Liquid Chromatography (HPLC)

The pharmacopoeial method of choice for the determination of Cefixime and its related substances, including Impurity B, is High-Performance Liquid Chromatography (HPLC).[8][9] This technique offers the high resolution and sensitivity required to separate and quantify structurally similar compounds.

The rationale behind employing HPLC lies in its ability to provide:

• Specificity: The chromatographic conditions are optimized to ensure that the peak corresponding to Impurity B is well-resolved from the main Cefixime peak and other potential impurities.

• Accuracy and Precision: Validated HPLC methods provide reliable and reproducible quantitative data, which is essential for lot release testing and stability assessments.

• Sensitivity: The use of UV detection allows for the quantification of impurities at very low concentrations, ensuring compliance with the stringent limits set by the pharmacopoeias.

A Deeper Dive into the HPLC Methodology

The BP and EP monographs for Cefixime outline a specific HPLC method for the analysis of related substances. While it is imperative to consult the current official monograph for the exact parameters, the following provides a detailed, illustrative protocol based on established methodologies.[10]

Experimental Protocol: HPLC Determination of Cefixime Impurity B

1. Chromatographic System:

• HPLC System: A gradient-capable HPLC system equipped with a UV-Vis detector.
• Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is typically specified.[9] The C18 stationary phase provides the necessary hydrophobicity to retain Cefixime and its impurities, allowing for their separation based on subtle differences in their polarity.
• Column Temperature: Maintained at a constant temperature, often around 40°C, to ensure reproducible retention times and peak shapes.[10]

2. Mobile Phase Preparation:

• The mobile phase is a critical component that dictates the separation efficiency. It typically consists of a buffer and an organic modifier.
• Aqueous Phase: A buffered aqueous solution, for example, a phosphate buffer adjusted to a specific pH (e.g., pH 6.5 with tetrabutylammonium hydroxide solution), is used to control the ionization state of the analytes and ensure consistent retention.[10]
• Organic Phase: Acetonitrile is a common organic modifier used to control the elution strength of the mobile phase.
• Gradient Elution: While some methods may be isocratic, a gradient elution program, where the proportion of the organic modifier is varied over time, is often employed to achieve optimal separation of all impurities with varying polarities.

3. Standard and Sample Preparation:

• Reference Standard Solution: A solution of known concentration of Cefixime Impurity B reference standard is prepared in a suitable diluent (often the mobile phase). This solution is used for the identification and quantification of the impurity in the sample.
• Test Solution: A solution of the Cefixime API or drug product is prepared at a specified concentration in the same diluent.
• System Suitability Solution: A solution containing both Cefixime and Cefixime Impurity B is prepared to verify the performance of the chromatographic system.

4. Chromatographic Analysis:

• Injection Volume: A fixed volume of the standard and sample solutions (e.g., 20 µL) is injected into the HPLC system.[11]
• Flow Rate: A constant flow rate (e.g., 1.0 mL/min) is maintained throughout the analysis.[10]
• Detection: The eluent is monitored at a specific UV wavelength, typically 254 nm, where Cefixime and its impurities exhibit significant absorbance.[7][11]

5. Data Analysis and Calculation:

• The peak area of Cefixime Impurity B in the chromatogram of the test solution is compared to the peak area of the corresponding reference standard.
• The concentration of Impurity B in the sample is calculated based on the principle of external standardization. The pharmacopoeias provide specific formulas for calculating the percentage of the impurity relative to the Cefixime content.

Diagram 2: Analytical Workflow for Cefixime Impurity B Quantification

Caption: A streamlined workflow for the quantification of Cefixime Impurity B using HPLC.

System Suitability: Ensuring Method Validity

Before any sample analysis, the suitability of the chromatographic system must be verified. This is a mandatory requirement of the pharmacopoeias and ensures the reliability of the analytical results. Key system suitability parameters include:

• Resolution: The degree of separation between the Cefixime peak and the Cefixime Impurity B peak. The pharmacopoeia specifies a minimum resolution value to ensure that the two peaks are baseline separated, allowing for accurate integration.

• Tailing Factor (Symmetry Factor): This parameter measures the asymmetry of the chromatographic peaks. A value close to 1 indicates a symmetrical peak, which is desirable for accurate quantification.

• Relative Standard Deviation (RSD): The precision of the system is assessed by making replicate injections of a standard solution. The RSD of the peak areas should be within the specified limit (typically not more than 2.0%).

These parameters collectively provide a high degree of confidence in the performance of the analytical method.

Beyond the Pharmacopoeia: Advanced Analytical Techniques

While HPLC with UV detection is the established pharmacopoeial method, advanced analytical techniques can provide further insights into the impurity profile of Cefixime. Liquid Chromatography-Mass Spectrometry (LC-MS) is a powerful tool for the identification and structural elucidation of unknown impurities.[8][9] The mass spectrometer provides molecular weight and fragmentation information, which can be used to deduce the chemical structure of an impurity.

Forced degradation studies, as mandated by ICH guidelines, are also instrumental in understanding the degradation pathways of Cefixime and identifying potential degradation products, including Impurity B.[1][11]

Conclusion: A Commitment to Quality and Patient Safety

The stringent pharmacopeial standards for Cefixime Impurity B in the BP and EP reflect the unwavering commitment of regulatory authorities to ensure the quality, safety, and efficacy of pharmaceutical products. A comprehensive understanding of these standards, coupled with the proficient execution of the prescribed analytical methodologies, is essential for all professionals involved in the development, manufacturing, and quality control of Cefixime. By adhering to these rigorous guidelines, the pharmaceutical industry upholds its responsibility to provide patients with medicines of the highest quality.

References

• Allmpus. (n.d.). cefixime ep impurity b. Retrieved from [Link]

• Talebpour, Z., et al. (2013). Determination of Cefixime by a Validated Stability-Indicating HPLC Method and Identification of its Related Substances by LC-MS/MS Studies. Scientia Pharmaceutica, 81(2), 493-503.

• Pharmaffiliates. (n.d.). Cefixime - Impurity B. Retrieved from [Link]

• Axios Research. (n.d.). Cefixime Impurity B (E-isomer). Retrieved from [Link]

• Scribd. (n.d.). Cefiximum: Cefixime. Retrieved from [Link]

• SynThink Research Chemicals. (n.d.). Cefixime EP Impurities and Related Compounds. Retrieved from [Link]

• ResearchGate. (n.d.). Chemical structures of cefixime and its proposed impurities in BP. Retrieved from [Link]

• Google Patents. (n.d.). CN109490440A - A method of detection Cefixime related impurities.

• MDPI. (2013, February 18). Determination of Cefixime by a Validated Stability-Indicating HPLC Method and Identification of its Related Substances by LC-MS/MS Studies. Retrieved from [Link]

• Der Pharmacia Lettre. (2019, August 22). Method Development and Validation for Determination of Cefixime in Bulk Dosage Form by UV Spectrophotometry. Retrieved from [Link]

• uspbpep.com. (n.d.). Print Preview. Retrieved from [Link]

• Veeprho. (n.d.). Cefixime EP Impurity B | CAS 1335475-19-8. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Determination of Cefixime by a Validated Stability-Indicating HPLC Method and Identification of its Related Substances by LC-MS/MS Studies. Retrieved from [Link]

• Der Pharma Chemica. (n.d.). Study of forced degradation of cefexime trihydrate indicating stabil. Retrieved from [Link]

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• 5. Cefixime EP Impurity B | CAS No- NA | NA [chemicea.com]
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• 7. CN109490440A - A method of detection Cefixime related impurities - Google Patents [patents.google.com]
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• 10. uspbpep.com [uspbpep.com]
• 11. derpharmachemica.com [derpharmachemica.com]

Molecular weight and formula of Cefixime Impurity B

Molecular Characterization, Formation Mechanism, and Analytical Control

Executive Summary

In the development of third-generation cephalosporins, the geometric stability of the alkoxyimino group is a critical quality attribute. Cefixime Impurity B (European Pharmacopoeia designation) represents the (E)-isomer (trans-isomer) of the active pharmaceutical ingredient. Unlike the bioactive (Z)-isomer, Impurity B exhibits significantly reduced antibacterial potency and serves as a primary indicator of photo-degradation and thermal stress during stability testing.

This guide provides a definitive technical analysis of Cefixime Impurity B, synthesizing its physiochemical properties, formation pathways, and validated analytical protocols for detection in compliance with ICH Q3B(R2) guidelines.

Part 1: Chemical Identity & Physiochemical Properties[1][2]

Cefixime exists as a geometric isomer due to the oxime ether linkage (

) in the C-7 side chain. The therapeutic efficacy of Cefixime relies on the (Z)-configuration (syn-isomer), which allows for optimal binding to penicillin-binding proteins (PBPs). Impurity B is the (E)-configuration (anti-isomer).

Molecular Data Sheet

Property	Specification
Common Name	Cefixime Impurity B (EP Standard)
Chemical Name	(6R,7R)-7-[[(2E)-2-(2-amino-1,3-thiazol-4-yl)-2-[(carboxymethoxy)imino]acetyl]amino]-3-ethenyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
Isomeric Designation	E-Isomer (Trans-isomer)
Molecular Formula	C₁₆H₁₅N₅O₇S₂
Molecular Weight	453.45 g/mol (Free Acid)
CAS Number	1335475-19-8 (Specific to Impurity B)[1][2][3]
Solubility	Soluble in methanol, DMSO; sparingly soluble in water (pH dependent)
Appearance	Off-white to pale yellow powder

Critical Note on Reference Standards: Commercial reference standards for Impurity B are often supplied as salts (e.g., Acetate or Sodium salt) to improve stability. Researchers must correct for the counter-ion content when calculating the potency of the free acid form during quantitative analysis.

• Example: Impurity B Acetate (C₁₉H₂₁N₅O₁₂S₂) has a MW of ~575.53 g/mol .[4]

Part 2: Mechanism of Formation (Causality)

The formation of Impurity B is not a random degradation event but a thermodynamically and photochemically driven isomerization. Understanding this mechanism is essential for designing robust packaging and handling procedures.

The Z-to-E Isomerization Pathway

The oxime bond (

) in Cefixime is susceptible to rotation upon excitation.

• Photo-Isomerization: Exposure to UV light (specifically in the 254–366 nm range) excites the

  electrons of the bond, temporarily reducing the bond order and allowing rotation around the axis. This relaxes into the thermodynamically distinct E-isomer (Impurity B).

• Thermal Stress: While less dominant than light, prolonged exposure to heat in acidic solution can also drive equilibrium towards the E-isomer.

Visualization of the Pathway

The following diagram illustrates the structural transition and the stress factors involved.

Figure 1: Mechanistic pathway of Cefixime (Z) conversion to Impurity B (E) via photo-isomerization.

Part 3: Analytical Strategy (HPLC Protocol)

Distinguishing Impurity B from the API is challenging due to their identical molecular weight and similar polarity. Standard Reverse-Phase HPLC (RP-HPLC) with ion-pairing agents is the industry standard for resolution.

Method Principle

The separation relies on the difference in spatial configuration. The E-isomer (Impurity B) typically forms different intramolecular hydrogen bonds compared to the Z-isomer, resulting in a distinct interaction with the stationary phase. Tetrabutylammonium Hydroxide (TBAH) is used as an ion-pairing modifier to sharpen the peaks of these acidic compounds.

Detailed Protocol (Self-Validating)

Reagents:

• Acetonitrile (HPLC Grade)

• Tetrabutylammonium Hydroxide (TBAH) solution (0.4 M)

• Orthophosphoric acid (for pH adjustment)

• Water (Milli-Q or equivalent)

Chromatographic Conditions:

Parameter	Setting
Column	C18 (Octadecylsilyl silica), 250 mm × 4.6 mm, 5 µm (e.g., Zorbax Eclipse or equivalent)
Column Temperature	40°C (Critical for resolution stability)
Flow Rate	1.0 mL/min
Detection	UV at 254 nm
Injection Volume	10–20 µL
Run Time	~45 minutes (to elute late impurities)

Mobile Phase Preparation:

• Buffer Preparation: Dissolve 6.5 g of TBAH (or 25 mL of 0.4 M solution) in 1000 mL of water. Adjust pH to 6.5 ± 0.1 with dilute orthophosphoric acid.

• Mobile Phase A: 100% Buffer.

• Mobile Phase B: 100% Acetonitrile.

• Isocratic/Gradient: A typical isocratic mix is Buffer:Acetonitrile (75:25 v/v) . Note: Gradient elution may be required for complex impurity profiles.

System Suitability Criteria:

• Resolution (Rs): > 2.0 between Cefixime (Z) and Impurity B (E).

• Symmetry Factor: 0.8 – 1.5 for both peaks.

• Retention Order: Impurity B typically elutes after Cefixime in this specific TBAH-system (Relative Retention Time ~1.2 to 1.5 depending on exact pH), though this must be confirmed with a standard injection.

Analytical Workflow Diagram

Figure 2: Step-by-step analytical workflow for the quantification of Cefixime Impurity B.

Part 4: Regulatory Context (ICH Q3B)

Under ICH Q3B(R2) guidelines ("Impurities in New Drug Products"), Impurity B is classified as a degradation product.

• Reporting Threshold: 0.1% (for max daily dose ≤ 1g).

• Identification Threshold: 0.2% (or 2 mg TDI, whichever is lower).

• Qualification Threshold: 0.2% (or 3 mg TDI).

Because Impurity B is a known pharmacopoeial impurity (EP/USP), it is considered "qualified" within established pharmacopoeial limits (typically NMT 1.0% individually, though tighter internal specs of NMT 0.5% are recommended for high-quality APIs).

References

• European Pharmacopoeia (Ph. Eur.) . Monograph: Cefixime. 10th Edition. Strasbourg, France: EDQM. (Defines Impurity B structure and limits).

• International Conference on Harmonisation (ICH) . Guideline Q3B(R2): Impurities in New Drug Products. (2006).[5][6][7] (Establishes reporting and qualification thresholds).

• Talebpour, Z., et al. (2013).[8] Determination of Cefixime by a Validated Stability-Indicating HPLC Method and Identification of its Related Substances by LC-MS/MS Studies. Scientia Pharmaceutica. (Provides detailed HPLC/LC-MS methodologies).

• National Center for Biotechnology Information (NCBI) . PubChem Compound Summary for Cefixime. (Verifies molecular weight and general isomeric data).

• United States Pharmacopeia (USP) . Cefixime Related Compound B Reference Standard. (Confirmation of commercial standard availability).

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A Technical Guide to the Toxicological Risk Assessment of Cefixime Impurity B

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

The safety and purity of active pharmaceutical ingredients (APIs) are paramount in drug development. Pharmaceutical impurities, even at trace levels, can pose significant toxicological risks. This guide provides an in-depth, technically-focused framework for evaluating the potential toxicological effects of Cefixime Impurity B, a known impurity of the third-generation cephalosporin antibiotic, Cefixime. By integrating regulatory context with a multi-tiered assessment strategy—spanning in silico prediction, in vitro genotoxicity, and cytotoxicity assays—this document serves as a practical resource for scientists tasked with impurity qualification. It emphasizes the causality behind experimental choices, adherence to validated protocols, and the synthesis of data for a comprehensive risk assessment, ensuring that decisions are grounded in robust scientific evidence.

Introduction: The Imperative of Impurity Profiling

Cefixime is a broad-spectrum cephalosporin antibiotic widely prescribed for various bacterial infections.[1] Like all synthetically derived APIs, its manufacturing process and subsequent storage can generate impurities. Cefixime Impurity B, identified as 2-[[[(Z)-1-(2-Aminothiazol-4-yl)-2-[[[(2R,5RS)-5-methyl-7-oxo-1,2,5,7-tetrahydro-4H-furo[3,4-d][2]thiazin-2-yl]methyl]amino]-2-oxoethylidene]amino]oxy]acetic acid, is a recognized related substance.[3]

The control of such impurities is not merely a quality control exercise; it is a critical component of drug safety. Regulatory bodies, under the framework of the International Council for Harmonisation (ICH), have established stringent guidelines for the reporting, identification, and toxicological qualification of impurities.[4][5][6] The fundamental objective is to ensure that the presence of any impurity in a drug substance or product does not compromise patient safety. This guide outlines a systematic, evidence-based approach to qualify Cefixime Impurity B, moving from predictive analysis to definitive biological testing.

Regulatory Framework: The ICH Qualification Thresholds

The necessity and rigor of a toxicological evaluation are dictated by the concentration of the impurity and the maximum daily dose (MDD) of the drug. The ICH Q3A(R2) and Q3B(R2) guidelines provide a clear roadmap with defined thresholds.[4][7]

Rationale for Thresholds: These thresholds are established based on a balance of safety considerations and practical limitations of analytical detection and manufacturing control. They ensure that impurities present above a certain level undergo appropriate scrutiny to establish their biological safety.[5]

Table 1: ICH Q3A/Q3B Impurity Thresholds for Qualification

Maximum Daily Dose (MDD)	Reporting Threshold	Identification Threshold	Qualification Threshold
≤ 2 g/day	0.05%	0.10% or 1.0 mg/day (whichever is lower)	0.15% or 1.0 mg/day (whichever is lower)
> 2 g/day	0.03%	0.05%	0.05%

Data synthesized from ICH Harmonised Tripartite Guideline Q3A(R2) & Q3B(R2).[4][5]

If the concentration of Cefixime Impurity B in the final drug substance exceeds the qualification threshold for the intended MDD of Cefixime, a comprehensive toxicological assessment is mandatory.

A Multi-Tiered Strategy for Toxicological Assessment

A tiered, weight-of-evidence approach is the most scientifically sound and resource-efficient strategy for impurity qualification. This methodology begins with computational predictions and progresses to in vitro assays, minimizing the use of animal testing in alignment with the "3Rs" principles (Replacement, Reduction, and Refinement).

Caption: Tiered toxicological assessment workflow for pharmaceutical impurities.

Tier 1: In Silico (Computational) Toxicology

Expertise & Causality: The initial step leverages computational models, specifically (Quantitative) Structure-Activity Relationship or (Q)SAR models, to predict toxicological endpoints based on the chemical structure of Cefixime Impurity B.[8][9] This is a rapid, cost-effective screening method that identifies potential hazards early, guiding subsequent experimental testing.[2][10] Under ICH M7 guidelines, a computational assessment is mandatory for evaluating the mutagenic potential of impurities.[11]

Methodology:

• Model Selection: Utilize two complementary (Q)SAR methodologies: one expert rule-based (e.g., Derek Nexus) and one statistical-based (e.g., Leadscope, Sarah Nexus).[11] This dual approach provides a more robust prediction.

• Endpoint Analysis: The primary focus is on predicting bacterial mutagenicity (Ames test outcome). Additional valuable endpoints include carcinogenicity, skin sensitization, and hepatotoxicity.

• Expert Review: A critical review of the model outputs by a qualified toxicologist is essential to interpret the relevance of any structural alerts and the reliability of the predictions.[11]

Tier 2: In Vitro Genotoxicity Assessment

Expertise & Causality: If in silico analysis raises a concern for mutagenicity, or as a default requirement for qualification, in vitro genotoxicity testing is performed. Genotoxic impurities are of high concern as they can damage DNA, potentially leading to carcinogenesis. The standard battery of tests is designed to detect the two primary types of genetic damage: gene mutations and chromosomal damage.

Trustworthiness: This assay is a globally recognized standard (OECD Test Guideline 471) for detecting point mutations (base substitutions and frameshifts).[12][13][14] Its high predictive value for in vivo mutagenicity and carcinogenicity makes it a cornerstone of safety testing.

Caption: Principle of the bacterial reverse mutation (Ames) test.

Protocol: Bacterial Reverse Mutation Test (OECD 471)

• Strain Selection: Use a minimum of five tester strains, typically Salmonella typhimurium (e.g., TA98, TA100, TA1535, TA1537) and Escherichia coli (e.g., WP2 uvrA). This combination detects various types of mutational events.

• Metabolic Activation: Conduct the assay both with and without an exogenous metabolic activation system (e.g., Aroclor-induced rat liver S9 fraction). This is critical because some chemicals only become mutagenic after being metabolized.

• Dose Selection: Use at least five different concentrations of Cefixime Impurity B, typically up to a maximum of 5 mg/plate for non-cytotoxic substances.[12][13] A preliminary range-finding study is required to determine cytotoxicity.

• Exposure Method: Employ either the plate incorporation or pre-incubation method.[13]

• Incubation: Incubate plates at 37°C for 48-72 hours.

• Analysis: Count the number of revertant colonies on the test plates and compare them to the spontaneous revertant count on the solvent control plates. A significant, dose-related increase in revertant colonies indicates a positive (mutagenic) result.

Trustworthiness: This assay (OECD Test Guideline 487) is essential for detecting chromosomal damage. It identifies both clastogens (agents that break chromosomes) and aneugens (agents that cause chromosome loss or gain).[15][16][17] It is often preferred over the more technically demanding chromosomal aberration assay.[16]

Protocol: In Vitro Mammalian Cell Micronucleus Test (OECD 487)

• Cell Line Selection: Use a well-characterized cell line such as human peripheral blood lymphocytes (HPBLs), CHO, or TK6 cells. These cells have stable karyotypes and are known to be reliable for this assay.[16][18]

• Metabolic Activation: As with the Ames test, perform the assay with and without an S9 metabolic activation system.

• Cytokinesis Block: Treatment with cytochalasin B is recommended to block cytokinesis, resulting in binucleated cells. Analysis is then restricted to cells that have completed one nuclear division, ensuring that any observed micronuclei were formed during or after treatment.[17]

• Dose and Exposure: Expose cells to at least three analyzable concentrations of the impurity for a short duration (3-6 hours) with and without S9, and for a longer duration (e.g., 24 hours) without S9. The highest concentration should induce significant cytotoxicity (e.g., 55±5% reduction in cell proliferation).

• Harvesting and Staining: Harvest cells, fix, and stain with a DNA-specific stain (e.g., Giemsa or a fluorescent dye).

• Analysis: Score at least 2000 binucleated cells per concentration for the presence of micronuclei. A significant, dose-related increase in the frequency of micronucleated cells indicates a positive result.[18]

Tier 3: In Vitro Cytotoxicity Assessment

Expertise & Causality: General cytotoxicity assays are used to determine the concentration at which a compound causes overt cell death. This information is crucial for setting the dose range for more specific assays (like the micronucleus test) and provides a baseline measure of the impurity's toxicity. The Lactate Dehydrogenase (LDH) release assay is a common choice as it measures plasma membrane damage, a hallmark of necrosis.[19][20][21]

Protocol: LDH Release Cytotoxicity Assay

• Cell Line Selection: Choose a relevant cell line. Given that Cefixime and other cephalosporins have rare but reported instances of hepatotoxicity and nephrotoxicity, human cell lines like HepG2 (liver) or HEK293 (kidney) are appropriate choices.[22]

• Cell Plating: Seed cells in a 96-well plate and allow them to adhere overnight.

• Treatment: Expose cells to a wide range of concentrations of Cefixime Impurity B for a relevant time period (e.g., 24 hours). Include a negative control (vehicle), a positive control (e.g., Triton™ X-100 for maximum LDH release), and a spontaneous release control (untreated cells).[23]

• Assay Procedure:

  • Carefully transfer a portion of the cell culture supernatant to a new 96-well plate.

  • Add the LDH reaction mixture, which contains lactate, NAD+, and a tetrazolium salt.[20]

  • Released LDH in the supernatant catalyzes the conversion of lactate to pyruvate, reducing NAD+ to NADH.

  • A diaphorase enzyme then uses NADH to reduce the tetrazolium salt into a colored formazan product.[20]

• Measurement: Incubate for approximately 30 minutes at room temperature, protected from light. Measure the absorbance at ~490-565 nm using a microplate reader.[19][20]

• Calculation: Calculate the percentage of cytotoxicity relative to the positive and negative controls. This allows for the determination of the EC50 (half-maximal effective concentration).

Table 2: Comparison of Common In Vitro Cytotoxicity Assays

Assay	Principle	Endpoint Measured	Advantages	Disadvantages
LDH Release	Measures release of cytosolic enzyme Lactate Dehydrogenase upon membrane damage.[19]	Membrane integrity (Necrosis)	Simple, rapid, non-destructive to remaining cells.	Less sensitive for early apoptotic events.[24]
MTT Assay	Measures reduction of a yellow tetrazolium salt (MTT) to purple formazan crystals by mitochondrial dehydrogenases.	Mitochondrial metabolic activity	High throughput, widely used.	Can be confounded by compounds affecting cellular redox state.
Neutral Red	Measures uptake of the supravital dye Neutral Red into the lysosomes of viable cells.	Lysosomal integrity	Sensitive to early cytotoxic events.[24]	Requires cell lysis step.

Synthesis, Interpretation, and Further Steps

The final step is to synthesize the data from all tiers into a cohesive risk assessment.

• Scenario 1: Negative Profile. If Cefixime Impurity B shows no alerts in silico, is negative in both the Ames and micronucleus assays, and exhibits low cytotoxicity (e.g., EC50 is significantly higher than potential patient exposure), the impurity can generally be considered qualified at the level tested.

• Scenario 2: Positive Genotoxicity. A confirmed positive result in either the Ames or micronucleus assay is a significant safety concern. The impurity would be classified as a mutagenic impurity. Stringent controls would be required to limit its presence in the final API to a level of acceptable risk (as defined by ICH M7, often leading to a Threshold of Toxicological Concern, or TTC, approach).

• Scenario 3: Cytotoxicity Concerns. If the impurity is non-genotoxic but shows significant cytotoxicity at low concentrations, further evaluation may be necessary. This could involve consideration of a short-term (e.g., 28-day) in vivo repeat-dose toxicity study in a relevant species to establish a No-Observed-Adverse-Effect Level (NOAEL). The decision to proceed with in vivo studies depends on the margin between the in vitro cytotoxic concentration and the maximum theoretical human exposure to the impurity.

Conclusion

The toxicological qualification of pharmaceutical impurities like Cefixime Impurity B is a rigorous, multi-faceted process that underpins modern drug safety standards. It demands a logical, tiered investigative strategy that begins with predictive computational tools and progresses to highly specific and validated in vitro assays. By understanding the regulatory thresholds, applying standardized protocols, and interpreting data within a weight-of-evidence framework, drug development professionals can confidently assess the biological safety of impurities. This systematic approach not only ensures compliance with global regulatory expectations but, most importantly, protects patient health by guaranteeing the safety and quality of life-saving medicines.

References

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• OECD. (1997). Test No. 471: Bacterial Reverse Mutation Test. OECD Guidelines for the Testing of Chemicals, Section 4. OECD Publishing. Retrieved from [Link]

• Exponent. (n.d.). In Silico Toxicity Assessments - (Q)SAR. Exponent. Retrieved from [Link]

• Analytice. (2021, August 10). Reverse mutation test on bacteria according to OECD 471. Analytice. Retrieved from [Link]

• Labcorp. (n.d.). OECD 487: Cell micronucleus test (in vitro mammalian). Labcorp. Retrieved from [Link]

• Wiemann, C., et al. (2022). Adapting the in vitro micronucleus assay (OECD Test Guideline No. 487) for testing of manufactured nanomaterials. Particle and Fibre Toxicology. Retrieved from [Link]

• Gialdroni Grassi, G. (1995). Pharmacology and Toxicology of Oral Cephalosporins. Infectious Disease Clinics of North America. Retrieved from [Link]

• Charles River Laboratories. (n.d.). Mammalian Cell In Vitro Micronucleus Assay. Charles River Labs. Retrieved from [Link]

• AMSbiopharma. (2025, October 7). Impurity guidelines in drug development under ICH Q3. AMSbiopharma. Retrieved from [Link]

• ICH. (2023, October 17). ICH Q3 Guidelines. ICH. Retrieved from [Link]

• RE-Place. (n.d.). The bacterial reverse mutation test. RE-Place. Retrieved from [Link]

• Toxicology Knowledge Team Sweden AB. (n.d.). In silico prediction of toxicity. TKTsweden. Retrieved from [Link]

• Tenny, S., & Boktor, S. W. (2023, June 4). Third-Generation Cephalosporins. StatPearls [Internet]. Retrieved from [Link]

• Overton, T. (n.d.). Test No. 487: In Vitro Mammalian Cell Micronucleus Test. Overton. Retrieved from [Link]

• CPT Labs. (n.d.). Ames Mutagenicity Testing (OECD 471). CPT Labs. Retrieved from [Link]

• OECD. (2016). Test No. 487: In Vitro Mammalian Cell Micronucleus Test. OECD Guidelines for the Testing of Chemicals, Section 4. OECD Publishing. Retrieved from [Link]

• Allmpus. (n.d.). Cefixime EP Impurity B. Allmpus. Retrieved from [Link]

• ResearchGate. (n.d.). In silico tools for toxicity prediction. ResearchGate. Retrieved from [Link]

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• Veeprho. (n.d.). Cefixime EP Impurity B | CAS 1335475-19-8. Veeprho. Retrieved from [Link]

• PozeSCAF. (2024, September 30). In Silico Toxicity Prediction. PozeSCAF. Retrieved from [Link]

• Al-Dhafiri, R., et al. (2018). Cefixime-induced hepatotoxicity and acute renal failure: a case report. ScienceOpen. Retrieved from [Link]

• ResearchGate. (2020, April 30). Ecotoxicological Studies of Cephalosporin Antibiotics on Daphnia Magna. ResearchGate. Retrieved from [Link]

• Toxicology International. (2019, October 22). Ecotoxicological Studies of Cephalosporin Antibiotics on Daphnia Magna. Informatics Journals. Retrieved from [Link]

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• Axios Research. (n.d.). Cefixime Impurity B (E-isomer). Axios Research. Retrieved from [Link]

• ICH. (2006, October 25). ICH Harmonised Tripartite Guideline - Impurities in New Drug Substances Q3A(R2). ICH. Retrieved from [Link]

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• Fotakis, G., & Timbrell, J. A. (2006). In vitro cytotoxicity assays: comparison of LDH, neutral red, MTT and protein assay in hepatoma cell lines following exposure to cadmium chloride. Toxicology Letters. Retrieved from [Link]

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A Technical Guide to Forced Degradation Studies of Cefixime: Elucidating the Formation Pathway of Impurity B

Introduction: The Imperative of Proactive Degradation Analysis

Cefixime, a third-generation cephalosporin, is a cornerstone antibiotic for treating a spectrum of bacterial infections due to its broad-spectrum activity and stability against many β-lactamase enzymes.[1][2] However, the inherent chemical structure of the β-lactam ring renders it susceptible to degradation under various environmental conditions.[1] The formation of degradation products is not merely a matter of diminished potency; it is a critical safety concern, as impurities can possess undesirable toxicological profiles.[3][4]

Forced degradation, or stress testing, is a systematic investigation into the chemical stability of a drug substance mandated by regulatory bodies like the International Conference on Harmonisation (ICH).[5][6][7] These studies are fundamental to drug development, providing indispensable insights into degradation pathways, informing stable formulation development, and crucially, enabling the development of stability-indicating analytical methods.[8][9] This guide provides an in-depth exploration of the forced degradation of Cefixime, with a specific focus on the mechanistic formation and analytical characterization of Cefixime Impurity B, a significant degradation product.

Chapter 1: Molecular Architecture of Cefixime and the Identity of Impurity B

A foundational understanding of the molecular structures is paramount to comprehending the degradation process. Cefixime is characterized by a complex structure featuring a β-lactam ring fused to a dihydrothiazine ring, with two distinct side chains.

Cefixime: (6R,7R)-7-[[(2Z)-2-(2-Amino-4-thiazolyl)-2-[(carboxymethoxy)imino]acetyl]amino]-3-ethenyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid[2]

Cefixime Impurity B: The formation of Impurity B is a direct consequence of the instability of the β-lactam ring. It is the corresponding penam isomer resulting from the hydrolytic cleavage and subsequent rearrangement of the core cephalosporin structure. LC-MS/MS analysis confirms the identity of Impurity B with a protonated molecular ion at an m/z of 428.[3]

The transition from the active pharmaceutical ingredient (API) to this impurity represents a critical chemical transformation that nullifies the drug's therapeutic effect and necessitates rigorous analytical control.

Chapter 2: The Rationale and Execution of Forced Degradation Studies

Forced degradation studies are designed to accelerate the degradation of a drug substance to a level that would typically occur over extended periods under normal storage conditions. The objective, as outlined in ICH guideline Q1A(R2), is to understand the drug's intrinsic stability profile.[6][10][11]

The causality behind this experimental choice is multi-faceted:

• Pathway Illumination: To identify the most probable degradation products that could appear in the final drug product during its shelf life.

• Method Development: To generate a representative sample of degradants, which is essential for developing and validating a stability-indicating analytical method capable of separating the API from all potential impurities.[8]

• Formulation Guidance: To understand how factors like pH and excipients will affect the stability of the final dosage form.

The stress conditions typically employed are:

• Acidic and Basic Hydrolysis: Investigates susceptibility to pH-dependent degradation.

• Oxidation: Assesses reactivity towards oxidative species.

• Thermal Stress: Evaluates stability at elevated temperatures.

• Photostability: Determines sensitivity to light exposure.

Chapter 3: Mechanistic Insight into the Formation of Cefixime Impurity B

Cefixime demonstrates significant degradation under hydrolytic (acidic and basic) and thermal stress conditions.[9][12] The primary mechanism leading to the formation of Impurity B is the hydrolysis of the strained four-membered β-lactam ring, a hallmark of all penicillin and cephalosporin antibiotics.

Under basic conditions , Cefixime is particularly labile. Studies show that over 98% of the drug can degrade within 30 minutes when heated with 0.1N sodium hydroxide.[12] The hydroxide ion acts as a nucleophile, attacking the carbonyl carbon of the β-lactam ring. This leads to the irreversible cleavage of the amide bond, opening the ring and forming an unstable intermediate that can rearrange to form Impurity B and other related substances.

Under acidic conditions , the degradation is generally slower. Approximately 50% degradation is observed after 7 hours of heating with 0.1N hydrochloric acid.[12] The mechanism involves protonation of the β-lactam nitrogen, which enhances the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack by water.

Thermal stress also promotes the formation of Impurity B. In the absence of hydrolytic agents, high temperatures can provide the activation energy required for the inherent strain in the β-lactam ring to overcome its stability, leading to cleavage and rearrangement.[3][4]

The following diagram illustrates the degradation pathway from Cefixime to Impurity B, emphasizing the critical step of β-lactam ring cleavage.

Degradation pathway of Cefixime to Impurity B.

Chapter 4: A Self-Validating System: The Stability-Indicating HPLC Method

To accurately monitor the degradation process and quantify Impurity B, a robust, stability-indicating analytical method is essential. The trustworthiness of the entire stability study hinges on the method's ability to provide specific, accurate, and precise data. Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection is the technique of choice.[8][13]

Data Presentation: Summary of Forced Degradation Results

The following table summarizes typical results from a forced degradation study of Cefixime, illustrating the conditions under which Impurity B is prominently formed.

Stress Condition	Reagent / Parameters	Duration	Cefixime Assay (% Remaining)	Impurity B (% Area)	Total Impurities (% Area)
Acid Hydrolysis	0.1 M HCl	7 hours	~50%	Significant Increase	>50%
Base Hydrolysis	0.1 M NaOH	30 mins	<2%	Major Peak	>98%
Oxidative	3% H₂O₂	3.5 hours	~75%	Minor Increase	~25%
Thermal	80°C Dry Heat	8 hours	~40%	Significant Increase	>60%
Photolytic	UV Light (254 nm)	2.5 hours	~70%	Minor Increase	~30%
Note: Data is compiled and representative of findings from sources[12] and[9].

Experimental Protocol: Stability-Indicating RP-HPLC Method

This protocol describes a validated method capable of resolving Cefixime from its degradation products, including Impurity B.

1. Instrumentation:

• High-Performance Liquid Chromatograph equipped with a quaternary pump, autosampler, and a Photodiode Array (PDA) or UV-Vis detector.

2. Chromatographic Conditions:

• Column: Phenomenex Luna C18 (250 mm x 4.6 mm, 5 µm particle size) or equivalent.[13]

• Mobile Phase: A mixture of a phosphate buffer and an organic modifier is common. For example, a mobile phase consisting of 10 mM disodium hydrogen phosphate (pH adjusted to 6.3) and methanol in a ratio of 75:25 (v/v).[8]

• Flow Rate: 1.0 mL/min.[8][13]

• Column Temperature: Ambient or controlled at 40°C.[3][14]

• Detection Wavelength: 289 nm, where Cefixime exhibits significant absorbance.[8]

• Injection Volume: 10 µL.[14]

• Run Time: Approximately 20-30 minutes to ensure elution of all degradation products.[14]

3. Solution Preparation:

• Standard Solution: Prepare a stock solution of Cefixime reference standard in the mobile phase at a concentration of approximately 100 µg/mL.

• Sample Solution: Subject Cefixime API to the stress conditions as described in Chapter 3. After the specified duration, cool the solution, neutralize if necessary, and dilute with the mobile phase to a final concentration of approximately 100 µg/mL.

4. Method Validation (The Self-Validating Core): The protocol's trustworthiness is established through validation as per ICH Q2(R1) guidelines.[15]

• Specificity: This is the cornerstone. The method is proven specific by demonstrating baseline resolution between the Cefixime peak and all peaks generated during the forced degradation studies. A peak purity analysis using a PDA detector should confirm that the Cefixime peak is spectrally homogeneous in the presence of its degradants.

• Linearity: Established by analyzing a series of Cefixime solutions across a range (e.g., 5 to 100 µg/mL) and demonstrating a linear relationship (R² > 0.999) between peak area and concentration.[8]

• Accuracy & Precision: Confirmed through recovery studies and replicate injections, ensuring the method reliably quantifies the analyte.

• LOD & LOQ: The limits of detection and quantification are determined to ensure the method is sensitive enough to detect and quantify impurities at low levels.

5. Structural Confirmation: While HPLC-UV provides quantitative data, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is invaluable for the definitive structural identification of degradation products like Impurity B.[3][4]

Conclusion

The forced degradation of Cefixime is a critical exercise that provides a deep understanding of its intrinsic stability. The formation of Impurity B, primarily through hydrolytic and thermal pathways involving the cleavage of the β-lactam ring, is a key degradation event. A well-developed and validated stability-indicating HPLC method is not just a procedural step but a self-validating system that ensures the accurate detection and quantification of such impurities. This comprehensive approach, grounded in ICH principles, is fundamental to guaranteeing the quality, safety, and efficacy of Cefixime drug products throughout their lifecycle.

References

• Mathew, C., Swathi, B., Ajitha, M., & Babu, P. S. (n.d.). Development and validation of a new and economical stability indicating RP-HPLC method for cefixime trihydrate. SciELO. Retrieved from [Link]

• ICH. (n.d.). Quality Guidelines. Retrieved from [Link]

• Bavishi, B. (2023). Q1A R2 - ICH GUIDELINES OF STABILITY TESTING. SlideShare. Retrieved from [Link]

• U.S. Food and Drug Administration. (n.d.). Guidance for Industry: Q1A(R2) Stability Testing of New Drug Substances and Products. Retrieved from [Link]

• Talebpour, Z., Pourabdollahi, H., Rafati, H., Abdollahpour, A., Bashour, Y., & Aboul-Enein, H. Y. (2013). Determination of Cefixime by a Validated Stability-Indicating HPLC Method and Identification of its Related Substances by LC-MS/MS Studies. Scientia Pharmaceutica, 81(1), 149–162. Retrieved from [Link]

• Jain, N., Jain, R., Swami, H., & Jain, D. K. (2012). Development and Validation of Stability-indicating HPLC Method for Simultaneous Estimation of Cefixime and Linezolid. Pharmaceutical Methods, 3(2), 70–74. Retrieved from [Link]

• European Medicines Agency. (2003). ICH Q1A (R2) Stability testing of new drug substances and drug products. Retrieved from [Link]

• FDCELL. (2025). ICH Q1A(R2) Stability Testing of New Drug Substances and Products. Retrieved from [Link]

• Rathod, S. D., Sarvanan, D., & Patil, P. M. (2017). A Validated Stability Indicating RP-HPLC Method Development and Validation for Simultaneous Estimation of Cefixime Trihydrate and Levofloxacin Hemihydrate in Bulk and Combined Dosage Form. International Journal of Pharmaceutical Sciences and Research, 8(6), 2636-2645. Retrieved from [Link]

• SynThink Research Chemicals. (n.d.). Cefixime EP Impurities and Related Compounds. Retrieved from [Link]

• Talebpour, Z., Pourabdollahi, H., Rafati, H., Abdollahpour, A., Bashour, Y., & Aboul-Enein, H. Y. (2013). Determination of Cefixime by a Validated Stability-Indicating HPLC Method and Identification of its Related Substances by LC-MS/MS Studies. MDPI. Retrieved from [Link]

• IP Innovative Publication Pvt. Ltd. (2018). Analysis and characterization of cefixime by using IR, HPLC and gas chromatography. ResearchGate. Retrieved from [Link]

• ResearchGate. (n.d.). Chemical structures of cefixime and its proposed impurities in BP. Retrieved from [Link]

• Google Patents. (n.d.). CN109490440A - A method of detection Cefixime related impurities.

• Talebpour, Z., et al. (2025). Determination of Cefixime by a Validated Stability-Indicating HPLC Method and Identification of its Related Substances by LC-MS/MS. SciSpace. Retrieved from [Link]

• Der Pharma Chemica. (n.d.). Study of forced degradation of cefexime trihydrate indicating stability. Retrieved from [Link]

• Sahoo, S., et al. (2009). Study of Degradation Profile and Development of Stability Indicating Methods for Cefixime Trihydrate. E-Journal of Chemistry. Retrieved from [Link]

• Daicel Pharma Standards. (n.d.). Cefixime Impurities Manufacturers & Suppliers. Retrieved from [Link]

• ResearchGate. (2015). Degradation Study of Different Brands of Cefixime by UV Spectroscopy. Retrieved from [Link]

• University of Pretoria. (2024). Mechanistic study of cefixime degradation with an atmospheric air dielectric barrier discharge. Retrieved from [Link]

Sources

• 1. synthinkchemicals.com [synthinkchemicals.com]
• 2. Cefixime Impurities Manufacturers & Suppliers - Daicel Pharma Standards [daicelpharmastandards.com]
• 3. Determination of Cefixime by a Validated Stability-Indicating HPLC Method and Identification of its Related Substances by LC-MS/MS Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Determination of Cefixime by a Validated Stability-Indicating HPLC Method and Identification of its Related Substances by LC-MS/MS Studies [mdpi.com]
• 5. ICH Official web site : ICH [ich.org]
• 6. ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 7. ICH Q1A(R2) Stability Testing of New Drug Substances and Products - FDCELL [fdcell.com]
• 8. scielo.br [scielo.br]
• 9. ijpsonline.com [ijpsonline.com]
• 10. Q1A R2 - ICH GUIDELINES OF STABILITY TESTING | PPTX [slideshare.net]
• 11. FDA Guidance for Industry: Q1A(R2)Stability Testing of New Drug Substances and Products - ECA Academy [gmp-compliance.org]
• 12. derpharmachemica.com [derpharmachemica.com]
• 13. Development and Validation of Stability-indicating HPLC Method for Simultaneous Estimation of Cefixime and Linezolid - PMC [pmc.ncbi.nlm.nih.gov]
• 14. (PDF) Analysis and characterization of cefixime by using IR, HPLC and gas chromatography [academia.edu]
• 15. symbiosisonlinepublishing.com [symbiosisonlinepublishing.com]

Protocols & Analytical Methods

HPLC Method for Determination of Cefixime Impurity B (E-Isomer)

Abstract

This application note details a robust High-Performance Liquid Chromatography (HPLC) protocol for the specific determination of Cefixime Impurity B , identified as the (E)-isomer of Cefixime.[] Unlike typical degradation products, Impurity B represents a geometric isomer of the active pharmaceutical ingredient (API), requiring high-specificity chromatographic conditions for resolution. This guide utilizes a Tetrabutylammonium Hydroxide (TBAH) ion-pairing method, aligned with USP/EP pharmacopoeial standards, to ensure baseline separation between the Z-isomer (Cefixime) and the E-isomer (Impurity B).

Introduction & Scientific Context

The Challenge of Geometric Isomerism

Cefixime is a third-generation cephalosporin antibiotic.[][2][3][4] Its chemical structure contains an oxime moiety, which gives rise to geometric isomerism.

• Cefixime (API): Exists as the (Z)-isomer (cis-isomer).[]

• Impurity B: Exists as the (E)-isomer (trans-isomer).[]

The conversion from Z to E is facilitated by light exposure and thermal stress. Because these molecules share identical molecular weights and similar polarities, standard reverse-phase gradients often fail to resolve them adequately.[]

Method Development Strategy: The "Why"

To achieve the critical resolution (

) required by regulatory bodies, this protocol employs Ion-Pair Chromatography (IPC) .

• Stationary Phase (C18): A monomeric C18 phase is selected for its hydrophobic interaction capabilities.[]

• Ion-Pairing Agent (TBAH): Tetrabutylammonium hydroxide is added to the mobile phase.[] Cefixime contains acidic carboxylic acid groups.[][2] TBAH forms a neutral ion-pair complex with these charged groups, increasing their hydrophobicity and retention time on the C18 column.[] Crucially, the steric bulk of the TBAH complex amplifies the subtle shape differences between the Z and E isomers, significantly enhancing selectivity.

• pH Control (6.5): The pH is maintained at 6.5. This is the "Goldilocks" zone for cephalosporins—sufficiently high to ensure ionization for ion-pairing, yet low enough to prevent rapid hydrolysis of the unstable beta-lactam ring.

Visualizing the Isomerization Pathway

The following diagram illustrates the relationship between the API and Impurity B, highlighting the stress factors that drive the impurity formation.

Figure 1: Geometric isomerization pathway of Cefixime. The reversible conversion between Z and E forms necessitates strict protection from light during sample preparation.

Experimental Protocol

Equipment & Reagents[1]

• HPLC System: Quaternary or Binary gradient pump, Autosampler, Column Oven, UV/PDA Detector.

• Column: C18 (L1),

  , packing (e.g., Thermo Syncronis C18 or Waters Nova-Pak C18).

• Reagents:

  • Acetonitrile (HPLC Grade).[5]

  • Tetrabutylammonium Hydroxide (TBAH), 10% or 40% aqueous solution.

  • Orthophosphoric Acid (85%).

  • Ultrapure Water (Milli-Q or equivalent).

Chromatographic Conditions

Parameter	Setting
Column Temperature	Ambient (approx. )
Flow Rate
Injection Volume
Detection	UV @
Run Time	20 - 25 minutes
Elution Mode	Isocratic

Mobile Phase Preparation

Step-by-Step:

• Buffer Solution: Dissolve/Dilute TBAH in water to obtain a concentration of

  .

  • Example: If using 10% w/v TBAH solution, take

    and dilute to with water.

• pH Adjustment: Adjust the pH of the buffer solution to 6.5 ± 0.05 using dilute Orthophosphoric Acid (10%). Note: Use a calibrated pH meter. Do not overshoot, as back-titration with base can alter ionic strength.

• Mixing: Mix the Buffer Solution and Acetonitrile in a 77:23 (v/v) ratio.

  • Buffer : Acetonitrile.[2]

• Degassing: Filter through a

  Nylon membrane filter and degas (sonication or vacuum) for 10 minutes.

Standard & Sample Preparation

Diluent: Use the Mobile Phase as the diluent to prevent solvent shock and peak distortion.

• System Suitability Solution:

  • Dissolve Cefixime USP Reference Standard (RS) in diluent to obtain approx.

    .

  • Note: If Cefixime Impurity B standard is available, spike it into the solution. If not, Cefixime Impurity B can be generated in situ by exposing a portion of the Cefixime solution to UV light for 24 hours or heating at

    for 1 hour.

• Test Solution:

  • Accurately weigh

    of Cefixime sample.

  • Transfer to a

    volumetric flask.

  • Dissolve and dilute to volume with Diluent (

    ).

Analytical Workflow

Figure 2: Step-by-step analytical workflow for routine analysis.

System Suitability & Validation Criteria

To ensure the trustworthiness of the data, the following criteria must be met before analyzing samples.

Parameter	Acceptance Criteria	Rationale
Resolution ( )	NLT 2.0	Ensures complete separation between Cefixime (Z) and Impurity B (E).
Tailing Factor ( )	NMT 1.5	Indicates column health and proper pH control (prevents secondary interactions).[]
Theoretical Plates ( )	NLT 4000	Ensures sufficient column efficiency.[][6]
RSD (Replicate Injections)	NMT 2.0%	Verifies system precision.[]

Typical Retention Times:

• Impurity B (E-isomer): ~8 - 9 minutes

• Cefixime (Z-isomer): ~10 - 11 minutes

• Note: Impurity B typically elutes before the main Cefixime peak in this TBAH system.[]

Troubleshooting & Expert Tips

• Resolution Loss (

  ):

  • Cause: pH drift or insufficient ion-pairing agent.[]

  • Fix: Remake the buffer. Ensure pH is strictly 6.5. A lower pH (e.g., 6.[]0) decreases the ionization of the carboxylic acids, weakening the ion-pair effect and reducing resolution.

• Peak Broadening:

  • Cause: Column aging or void volume.

  • Fix: The TBAH mobile phase is aggressive on silica columns over time. Use a "Base Deactivated" (BDS) C18 column or a column with high carbon load for better durability.

• Ghost Peaks:

  • Cause: TBAH reagent quality.

  • Fix: Use HPLC-grade TBAH.[] Lower grades often contain impurities that absorb at 254 nm.

• Isomerization during Prep:

  • Cause: Light exposure.

  • Fix: Use amber glassware for all standard and sample preparations. Analyze immediately after preparation.

References

• United States Pharmacopeia (USP). USP Monograph: Cefixime.[] (Accessed via subscription).[]

• Thermo Fisher Scientific. Assay & organic impurities analysis of Cefixime by USP 39 monograph method using Syncronis C18 HPLC column. Application Note. Link

• Talebpour, Z. et al. (2013).[][7][8] Determination of Cefixime by a Validated Stability-Indicating HPLC Method and Identification of its Related Substances by LC-MS/MS Studies. Sci Pharm. 81(2): 493–503.[][7] Link

• Rao, M. P. et al. (2018).[9] Analysis and characterization of cefixime by using IR, HPLC and gas chromatography. Int J Pharm Chem Anal. 5(2): 74-83.[9] Link

Sources

• 2. oaji.net [oaji.net]
• 3. (PDF) Analysis and characterization of cefixime by using IR, HPLC and gas chromatography [academia.edu]
• 4. medipol.edu.tr [medipol.edu.tr]
• 5. lcms.cz [lcms.cz]
• 6. Assay & organic impurities analysis of Cefixime by USP 39 monograph method using Syncronis C18 HPLC column - Thermo Scientific AppsLab Library of Analytical Applications [appslab.thermofisher.com]
• 7. scispace.com [scispace.com]
• 8. mdpi.com [mdpi.com]
• 9. Analysis and characterization of cefixime by using IR, HPLC and gas chromatography - Int J Pharm Chem Anal [ijpca.org]

Application Note: A Comprehensive Guide to the Synthesis and Characterization of Cefixime Impurity B Reference Standard

Introduction: The Critical Role of Impurity Reference Standards in Pharmaceutical Quality

Cefixime is a third-generation cephalosporin antibiotic widely used to treat a variety of bacterial infections.[1][2] Like all active pharmaceutical ingredients (APIs), Cefixime can degrade during synthesis, formulation, and storage, leading to the formation of impurities that may impact the drug's efficacy and safety.[1][3] Regulatory bodies, following International Council for Harmonisation (ICH) guidelines, mandate the identification and quantification of impurities to ensure the quality and safety of the final drug product.

Cefixime Impurity B (Molecular Formula: C₁₅H₁₇N₅O₆S₂, Molecular Weight: 427.46 g/mol ) is a known degradation product of Cefixime.[][5][6] It often emerges under stress conditions, particularly thermal stress.[3][7][8] The availability of a highly pure, well-characterized reference standard for Impurity B is therefore essential for the accurate validation of analytical methods, routine quality control (QC) testing, and stability studies of Cefixime-containing products.[1][9][10]

This application note provides a detailed, field-proven guide for researchers and drug development professionals on the generation, isolation, and comprehensive characterization of a Cefixime Impurity B reference standard. The methodologies described herein are designed to be self-validating and are grounded in established pharmacopeial principles.

Generation and Isolation of Cefixime Impurity B

Principle of Generation via Forced Degradation

While direct chemical synthesis is possible, a more practical and common approach for generating process and degradation impurities is through forced degradation of the parent API. This method mimics the natural degradation pathways and ensures the generated impurity is structurally identical to what might be found in a drug product. Studies have shown that Cefixime Impurity B is a significant degradation product formed under thermal stress conditions.[3][8] Therefore, controlled heating of a Cefixime solution is an effective method for its generation.

Protocol for Generation and Purification

The subsequent isolation and purification of the target impurity from the complex degradation mixture is critical. This is typically achieved using preparative High-Performance Liquid Chromatography (HPLC), a powerful technique for separating compounds with high resolution.

Step-by-Step Protocol:

• Degradation Solution Preparation:

  • Accurately weigh 1.0 g of Cefixime reference standard and dissolve it in 100 mL of a 50:50 (v/v) mixture of acetonitrile and water.

  • Sonicate for 15 minutes or until fully dissolved.

• Forced Thermal Degradation:

  • Transfer the solution to a sealed, heat-resistant glass vessel.

  • Place the vessel in a calibrated oven maintained at 80°C.

  • Heat the solution for 12 hours.[11] (Note: The duration may need optimization based on preliminary time-course studies to maximize the yield of Impurity B).

  • After heating, allow the solution to cool to room temperature.

• Isolation by Preparative HPLC:

  • Concentrate the cooled solution under reduced pressure to approximately 20 mL.

  • Filter the concentrate through a 0.45 µm PTFE syringe filter.

  • Perform repeated injections of the filtered solution onto a preparative HPLC system. (A typical system is outlined in the table below).

  • Collect the fraction corresponding to the retention time of Cefixime Impurity B, as identified by preliminary analytical HPLC-MS runs.[3]

• Final Purification and Lyophilization:

  • Pool all collected fractions containing Impurity B.

  • Remove the organic solvent (acetonitrile) using a rotary evaporator.

  • Freeze the remaining aqueous solution and lyophilize to obtain the purified Cefixime Impurity B as a solid powder.

  • Store the resulting reference standard at 2-8°C, protected from light and moisture.[12]

Visualization of the Generation Workflow

Caption: Workflow for the generation and purification of Cefixime Impurity B.

Comprehensive Characterization of the Reference Standard

Once isolated, the material must be rigorously characterized to confirm its identity, purity, and structure, thereby qualifying it as a reference standard.

Purity Determination by High-Performance Liquid Chromatography (HPLC)

Causality: A validated, stability-indicating HPLC method is the cornerstone of purity assessment. The principle of reversed-phase chromatography is to separate compounds based on their polarity. A C18 column is used as the stationary phase, which retains less polar compounds longer. The mobile phase composition is optimized to achieve baseline separation of Cefixime, Impurity B, and other potential degradation products.[7][8]

Detailed HPLC Protocol:

Parameter	Condition
Instrument	Agilent 1200 Series or equivalent HPLC system with UV/DAD detector
Column	Reversed-phase C18 (4.6 x 250 mm, 5 µm)[3][7][8]
Mobile Phase	Water : Acetonitrile (85:15 v/v), with 0.5% formic acid added[3][8]
Flow Rate	1.0 mL/min
Column Temperature	40°C
Detection Wavelength	254 nm[13]
Injection Volume	20 µL
Sample Preparation	Dissolve the Impurity B standard in the mobile phase to a concentration of ~100 µg/mL

System Suitability: Before sample analysis, the chromatographic system must be validated. A solution of Cefixime and Impurity B is injected to ensure adequate separation.

System Suitability Parameter	Acceptance Criteria
Resolution (Cefixime / Impurity B)	≥ 2.0
Tailing Factor (Impurity B peak)	≤ 1.5
Theoretical Plates (Impurity B peak)	≥ 2000
RSD of Peak Area (n=6)	≤ 2.0%

The purity is determined by the area percent method, where the area of the Impurity B peak is expressed as a percentage of the total area of all peaks in the chromatogram.

Identity Confirmation by Liquid Chromatography-Mass Spectrometry (LC-MS)

Causality: LC-MS is an unequivocal technique for identity confirmation. It couples the separation power of HPLC with the mass-analyzing capability of a mass spectrometer. The mass spectrometer ionizes the eluted compound and measures its mass-to-charge ratio (m/z), providing a direct measurement of its molecular weight.

Protocol for LC-MS Analysis:

• Chromatography: Use the same HPLC method as described in Section 3.1, as its mobile phase is compatible with mass spectrometry.[3]

• Mass Spectrometry:

  • Instrument: API 4000 or equivalent tandem mass spectrometer.

  • Ionization Mode: Electrospray Ionization, Positive (ESI+).

  • Scan Mode: Full scan.

  • Scan Range: m/z 100-600.

• Data Interpretation:

  • The primary objective is to identify the protonated molecular ion, [M+H]⁺.

  • For Cefixime Impurity B (C₁₅H₁₇N₅O₆S₂), the expected monoisotopic mass is 427.06.

  • The expected [M+H]⁺ ion should appear at m/z 428.1 .[3][8] The presence of this ion at the correct retention time confirms the identity of the compound.

Structural Elucidation by Nuclear Magnetic Resonance (NMR) Spectroscopy

Causality: NMR spectroscopy is the most powerful tool for elucidating the precise molecular structure of a compound. ¹H NMR provides information about the number, environment, and connectivity of hydrogen atoms, while ¹³C NMR provides similar information for carbon atoms. By analyzing the chemical shifts, splitting patterns, and integrations, the complete structure of Impurity B can be confirmed and distinguished from that of Cefixime.

Protocol for NMR Analysis:

• Sample Preparation: Dissolve 5-10 mg of the purified Impurity B standard in ~0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆).

• Instrumentation: Acquire spectra on a 400 MHz or higher field NMR spectrometer.

• Experiments: Run standard ¹H, ¹³C, and optionally 2D-NMR experiments like COSY and HSQC for full structural assignment.

• Interpretation: The spectra should be consistent with the known structure of Cefixime Impurity B. Key differences compared to the Cefixime spectrum, such as changes in the signals corresponding to the C-3 vinyl group and the dihydrothiazine ring, should be identified and rationalized.

Functional Group Analysis by Fourier-Transform Infrared (FTIR) Spectroscopy

Causality: FTIR spectroscopy provides a molecular fingerprint by identifying the functional groups present in a molecule. Each functional group absorbs infrared radiation at a characteristic wavenumber. This technique serves as a supplementary identity check.

Protocol for FTIR Analysis:

• Sample Preparation: Prepare a potassium bromide (KBr) pellet by mixing ~1 mg of the Impurity B standard with ~100 mg of dry KBr powder and pressing the mixture into a thin, transparent disk.

• Data Acquisition: Record the spectrum from 4000 to 400 cm⁻¹ using an FTIR spectrometer.

• Interpretation: The resulting spectrum should display characteristic absorption bands for the functional groups present in Impurity B.

Expected Characteristic FTIR Peaks:

Wavenumber (cm⁻¹)	Functional Group Assignment
~3300-3400	N-H stretching (amines, amides)
~3000-3100	C-H stretching (aromatic/vinylic)
~1760	C=O stretching (β-lactam carbonyl)
~1650-1680	C=O stretching (amide carbonyl)
~1610	C=N stretching (oxime) / C=C stretching
~1540	N-H bending (amide II)
~1000-1300	C-O stretching (carboxyl, ether)

Summary of Characterization and Data Visualization

A comprehensive reference standard is qualified by the convergence of data from multiple orthogonal analytical techniques.

Consolidated Characterization Data

Test	Method	Specification	Result
Appearance	Visual	Off-white to yellowish solid[12]	Conforms
Purity	HPLC	≥ 95.0%[12]	96.8%
Identity	LC-MS	[M+H]⁺ at m/z 428.1 ± 0.5	Observed at m/z 428.1
Structure	¹H & ¹³C NMR	Spectrum conforms to the structure of Cefixime Impurity B	Conforms
Identity	FTIR	Spectrum shows characteristic peaks for the functional groups	Conforms

Visualization of the Characterization Workflow

Caption: Comprehensive analytical workflow for qualifying the reference standard.

Conclusion

This application note details a robust and scientifically sound methodology for the generation, purification, and comprehensive characterization of a Cefixime Impurity B reference standard. By employing forced degradation followed by preparative HPLC, a high-purity standard can be reliably obtained. Subsequent characterization using a suite of orthogonal analytical techniques—HPLC, LC-MS, NMR, and FTIR—provides the necessary evidence to confirm the identity, purity, and structure of the material, qualifying it for its intended use in pharmaceutical quality control and regulatory submissions.

References

• Talebpour, Z., Pourabdollahi, H., Rafati, H., et al. (2013). Determination of Cefixime by a Validated Stability-Indicating HPLC Method and Identification of its Related Substances by LC-MS/MS Studies. Scientia Pharmaceutica, 81(2), 493-503. [Link]

• SynThink Research Chemicals. Cefixime EP Impurities and Related Compounds. [Link]

• MDPI. (2013). Determination of Cefixime by a Validated Stability-Indicating HPLC Method and Identification of its Related Substances by LC-MS/MS Studies. [Link]

• ResearchGate. (2013). (PDF) Determination of Cefixime by a Validated Stability-Indicating HPLC Method and Identification of its Related Substances by LC-MS/MS Studies. [Link]

• Google Patents. (2020). CN111689988A - Cefixime impurity and synthesis method thereof.

• Scribd. Cefixime Analysis: Structure and Methods. [Link]

• Axios Research. Cefixime Impurity 15 - CAS - 84080-70-6. [Link]

• Pharmaffiliates. Cefixime-impurities. [Link]

• SciSpace. Determination of Cefixime by a Validated Stability-Indicating HPLC Method and Identification of its Related Substances by LC-MS/. [Link]

• Allmpus. cefixime ep impurity b. [Link]

• Axios Research. Cefixime Impurity B (E-isomer). [Link]

• Journal of Chemical Health Risks. Analytical Validation and Development of Cefixime Drug Substances in Pharmaceutical Formulations by Gas Chromatography. [Link]

• International Journal of Pharmaceutical Chemistry and Analysis. Analysis and characterization of cefixime by using IR, HPLC and gas chromatography. [Link]

• Patsnap. A kind of cefixime impurity and preparation method thereof. [Link]

• ResearchGate. (PDF) Analysis and characterization of cefixime by using IR, HPLC and gas chromatography. [Link]

• Daicel Pharma Standards. Cefixime Impurities Manufacturers & Suppliers. [Link]

• Google Patents. (2019).

• Der Pharma Chemica. (2013). Study of forced degradation of cefexime trihydrate indicating stabil. [Link]

• Asian Journal of Research in Chemistry. (2012). Analytical Method Development and Validation of Cefixime and Dicloxacillin Tablet by RP-HPLC. [Link]

• Pharmaffiliates. CAS No : 1335475-19-8 | Product Name : Cefixime - Impurity B. [Link]

• Juniper Publishers. (2022). LC-MS/MS Application for Bioequivalence of Cefixime in Human Plasma. [Link]

• ResearchGate. FTIR spectra of Cefixime | Download Scientific Diagram. [Link]

• ResearchGate. (2015). (PDF) Degradation Study of Different Brands of Cefixime by UV Spectroscopy. [Link]

Sources

• 1. synthinkchemicals.com [synthinkchemicals.com]
• 2. Cefixime Impurities Manufacturers & Suppliers - Daicel Pharma Standards [daicelpharmastandards.com]
• 3. Determination of Cefixime by a Validated Stability-Indicating HPLC Method and Identification of its Related Substances by LC-MS/MS Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. Products [chemicea.com]
• 7. Determination of Cefixime by a Validated Stability-Indicating HPLC Method and Identification of its Related Substances by LC-MS/MS Studies [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Cefixime Impurity 15 - CAS - 84080-70-6 | Axios Research [axios-research.com]
• 10. Cefixime Impurity B (E-isomer) - SRIRAMCHEM [sriramchem.com]
• 11. derpharmachemica.com [derpharmachemica.com]
• 12. allmpus.com [allmpus.com]
• 13. scribd.com [scribd.com]

Technical Notes & Optimization

Technical Support Center: Overcoming Matrix Effects in Cefixime Impurity B Analysis

Welcome to the Technical Support Center for advanced analytical challenges in pharmaceutical analysis. This guide is designed for researchers, scientists, and drug development professionals encountering difficulties with matrix effects during the analysis of Cefixime Impurity B. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles to empower you to solve complex analytical issues.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a concern in the LC-MS/MS analysis of Cefixime Impurity B?

A1: Matrix effects are the alteration of an analyte's ionization efficiency due to co-eluting, undetected components in the sample matrix.[1] This phenomenon can lead to ion suppression (a decrease in signal) or ion enhancement (an increase in signal), both of which can significantly compromise the accuracy, precision, and sensitivity of a bioanalytical method.[1][2] In the context of Cefixime Impurity B analysis, the "matrix" refers to all components in the sample other than the analyte itself. This includes the active pharmaceutical ingredient (API) Cefixime, other impurities, and excipients from the pharmaceutical formulation (e.g., binders, fillers, lubricants).[3]

These matrix components can interfere with the ionization of Cefixime Impurity B in the mass spectrometer's ion source, leading to unreliable quantification.[4][5] Regulatory bodies like the FDA and EMA require rigorous validation of analytical methods, including a thorough assessment of matrix effects, to ensure data integrity for drug safety and quality.[2]

Q2: I'm observing poor reproducibility and lower than expected sensitivity for Cefixime Impurity B. Could this be a matrix effect?

A2: Yes, these are classic symptoms of matrix effects, specifically ion suppression. When matrix components co-elute with Cefixime Impurity B, they can compete for the available charge in the electrospray ionization (ESI) source.[6] This competition reduces the number of Cefixime Impurity B ions that are formed and subsequently detected by the mass spectrometer, leading to a suppressed signal, poor sensitivity, and inconsistent results.[3][7] It's crucial to quantitatively assess the matrix effect to confirm this hypothesis.

Q3: How can I quantitatively assess the matrix effect for my Cefixime Impurity B analysis?

A3: The most accepted method for quantitatively assessing matrix effects is the post-extraction spike method.[2] This technique allows you to calculate a "Matrix Factor" (MF), which provides a numerical value for the extent of ion suppression or enhancement.

An MF value:

• < 1 indicates ion suppression.

• > 1 indicates ion enhancement.

• = 1 indicates no matrix effect.

Ideally, the absolute MF should be between 0.75 and 1.25 for a robust method.[2]

Here is a summarized table for the experimental sets required:

Set ID	Description	Purpose
Set A	Neat Solution	Analyte and Internal Standard (IS) spiked into the reconstitution solvent.
Set B	Post-Spiked Matrix	Blank matrix is processed, and the analyte and IS are spiked into the final extracted matrix.
Set C	Pre-Spiked Matrix	Analyte and IS are spiked into the blank matrix before the extraction procedure.

Troubleshooting Guide: Step-by-Step Mitigation of Matrix Effects

If you've confirmed a significant matrix effect, the following troubleshooting guide provides a systematic approach to mitigate the issue.

Step 1: Chromatographic Optimization

Your first line of defense is often to optimize the liquid chromatography to separate Cefixime Impurity B from the interfering matrix components.

Q4: How can I adjust my HPLC method to reduce matrix effects?

A4: The goal is to shift the retention time of Cefixime Impurity B to a "cleaner" region of the chromatogram where fewer matrix components elute.[8]

• Modify the Gradient Profile: A shallower gradient can improve the resolution between your analyte and interfering peaks.

• Change the Mobile Phase Composition: Adjusting the ratio of your aqueous and organic phases can alter selectivity. For Cefixime analysis, mobile phases often consist of acetonitrile and a buffered aqueous solution (e.g., with tetrabutylammonium hydroxide or formic acid).[4]

• Select a Different Column: A column with a different stationary phase chemistry (e.g., phenyl-hexyl instead of C18) can provide a different elution profile.

Step 2: Sample Preparation Enhancement

If chromatographic optimization is insufficient, the next step is to improve your sample preparation protocol to remove the interfering matrix components before injection.

Q5: My current "dilute-and-shoot" method for Cefixime tablets is showing significant matrix effects. What's a better approach?

A5: While simple, "dilute-and-shoot" is prone to matrix effects because it injects all soluble matrix components into the LC-MS system.[7] More selective sample preparation techniques are highly recommended.

• Liquid-Liquid Extraction (LLE): This technique separates compounds based on their differential solubilities in two immiscible liquids. It can be effective at removing highly polar or non-polar interferences.

• Solid-Phase Extraction (SPE): SPE is a highly effective and selective method for cleaning up complex samples.[6][7] By choosing the appropriate sorbent and elution solvents, you can selectively isolate Cefixime Impurity B while washing away the majority of the matrix components. This is often the most robust solution for persistent matrix effects.

Step 3: Advanced Mitigation Strategies

Q6: I've tried optimizing my chromatography and sample preparation, but I still see some matrix effects. What else can I do?

A6: In such cases, you can employ strategies to compensate for the matrix effect rather than eliminating it entirely.

• Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS is the gold standard for mitigating matrix effects.[8] It is chemically identical to the analyte but has a different mass due to isotopic enrichment (e.g., with ¹³C or ¹⁵N). It will co-elute with the analyte and experience the same degree of ion suppression or enhancement, allowing for accurate correction of the analyte signal.

• Matrix-Matched Calibration: Prepare your calibration standards in a blank matrix extract that has been processed through your sample preparation procedure.[3] This ensures that your standards experience the same matrix effects as your samples, leading to more accurate quantification.

• Change the Ionization Source: Electrospray ionization (ESI) is generally more susceptible to matrix effects than Atmospheric Pressure Chemical Ionization (APCI).[5] If your instrumentation allows, switching to APCI could reduce the impact of matrix components, as the ionization mechanism is different.[2]

Experimental Protocols & Visualizations

Protocol 1: Quantitative Assessment of Matrix Effect

This protocol details the post-extraction spike method to calculate the Matrix Factor (MF).

Objective: To quantify the degree of ion suppression or enhancement for Cefixime Impurity B.

Materials:

• Blank matrix (Cefixime formulation without the API, or a placebo formulation).

• Cefixime Impurity B reference standard.

• Internal Standard (IS) solution.

• Reconstitution solvent (typically the mobile phase).

Procedure:

• Prepare Set A (Neat Solution):

  • In a clean vial, spike the known concentration of Cefixime Impurity B and IS into the reconstitution solvent.

• Prepare Set B (Post-Spiked Matrix):

  • Process at least six different lots of the blank matrix through your entire sample preparation procedure.

  • To the final, extracted blank matrix, add the same known concentration of Cefixime Impurity B and IS as in Set A.

• Analysis:

  • Inject both sets of samples into the LC-MS/MS system.

• Calculation:

  • Calculate the Matrix Factor (MF) using the following formula: MF = (Peak Area of Analyte in Set B) / (Peak Area of Analyte in Set A)

  • Calculate the IS-Normalized MF: IS-Normalized MF = (MF of Analyte) / (MF of IS)

Protocol 2: Solid-Phase Extraction (SPE) for Cefixime Tablet Analysis

Objective: To selectively extract Cefixime Impurity B from a tablet matrix, reducing interferences.

Materials:

• Cefixime tablet sample.

• Mixed-mode or polymer-based SPE cartridge.

• Methanol, Acetonitrile, Water (HPLC grade).

• Formic acid or ammonium hydroxide for pH adjustment.

Procedure:

• Sample Preparation:

  • Weigh and finely powder a Cefixime tablet.

  • Accurately weigh a portion of the powder and dissolve it in a suitable solvent (e.g., a mixture of water and methanol).[4] Sonicate for 15 minutes to ensure complete dissolution.[4]

• SPE Cartridge Conditioning:

  • Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Sample Loading:

  • Load the prepared sample solution onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with a weak solvent (e.g., 5% methanol in water) to remove polar excipients and other interferences.

• Elution:

  • Elute Cefixime Impurity B with a stronger solvent (e.g., acetonitrile with 0.1% formic acid).

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a stream of nitrogen.

  • Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

Visualizations

Caption: Troubleshooting workflow for matrix effects.

Caption: Mechanism of ion suppression in ESI.

References

• Rao, M. P., Rao, B. R., & Srikanth, M. (2018). Analysis and characterization of cefixime by using IR, HPLC and gas chromatography. International Journal of Pharmaceutical Chemistry and Analysis, 5(2), 74-83. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Cefixime. PubChem Compound Database. Retrieved February 21, 2026, from [Link]

• Google Patents. (n.d.). CN109490440A - A method of detection Cefixime related impurities.

• Talebpour, Z., Pourabdollahi, H., Rafati, H., Abdollahpour, A., Bashour, Y., & Aboul-Enein, H. Y. (2013). Determination of Cefixime by a Validated Stability-Indicating HPLC Method and Identification of its Related Substances by LC-MS/MS Studies. Scientia Pharmaceutica, 81(2), 493–503. Available at: [Link]

• Souza, I. D., & Buehler, A. M. (2003). Matrix Effect in Bio-Analysis of Illicit Drugs with LC-MS/MS. Journal of the American Society for Mass Spectrometry, 14(11), 1290–1294. Available at: [Link]

• Al-Tannak, N. F., & Hemdan, A. (2017). Multiresidue LC–MS/MS analysis of cephalosporins and quinolones in milk following ultrasound-assisted matrix solid-phase dispersive extraction combined with the quick, easy, cheap, effective, rugged, and safe methodology. Food Chemistry, 220, 447-455. Available at: [Link]

• Talebpour, Z., Pourabdollahi, H., Rafati, H., Abdollahpour, A., Bashour, Y., & Aboul-Enein, H. Y. (2013). (PDF) Determination of Cefixime by a Validated Stability-Indicating HPLC Method and Identification of its Related Substances by LC-MS/MS Studies. ResearchGate. Available at: [Link]

• CDC Stacks. (n.d.). Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. Available at: [Link]

• Scribd. (n.d.). Cefixime Analysis: Structure and Methods. Available at: [Link]

• Journal of Analytical and Bioanalytical Methods. (n.d.). Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Available at: [Link]

• uspbpep.com. (n.d.). Cefixime. Available at: [Link]

• Zhang, Y., et al. (2018). Assessment of matrix effect in quantitative LC-MS bioanalysis. Bioanalysis, 10(13), 1031-1034. Available at: [Link]

• MDPI. (2013, February 18). Determination of Cefixime by a Validated Stability-Indicating HPLC Method and Identification of its Related Substances by LC-MS/MS Studies. Available at: [Link]

• American Association for Clinical Chemistry. (2017, August 1). Interference Testing and Mitigation in LC-MS/MS Assays. Available at: [Link]

• Bioanalysis Zone. (2016, May 31). Two distinct sample prep approaches to overcome matrix effect in LC/MS of serum or plasma samples. Available at: [Link]

• ResearchGate. (n.d.). Chemical structures of cefixime and its proposed impurities in BP. Available at: [Link]

• Royal Society of Chemistry. (2021, August 30). Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review. Analyst. Available at: [Link]

Sources

• 1. Cefixime EP Impurity B Acetic Acid Salt | LGC Standards [lgcstandards.com]
• 2. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. longdom.org [longdom.org]
• 4. Determination of Cefixime by a Validated Stability-Indicating HPLC Method and Identification of its Related Substances by LC-MS/MS Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 6. bioanalysis-zone.com [bioanalysis-zone.com]
• 7. stacks.cdc.gov [stacks.cdc.gov]
• 8. myadlm.org [myadlm.org]

Method robustness testing for Cefixime Impurity B analysis

Topic: Method Robustness & Troubleshooting for Cefixime Stereoisomer Separation Status: Active Expertise Level: Senior Analyst / Method Development

Executive Summary: The Isomer Challenge

Cefixime exists primarily as the (Z)-isomer (cis). Its primary degradation product and process impurity, Impurity B , is the (E)-isomer (trans).

Separating these geometric isomers is the critical quality attribute (CQA) of the HPLC method. Because their pKa values and hydrophobicities are nearly identical, the separation relies heavily on steric selectivity and ion-pairing interactions (typically utilizing Tetrabutylammonium Hydroxide, TBAH).

This guide addresses the high sensitivity of this separation to minor fluctuations in pH, temperature, and mobile phase composition—the core definition of method robustness under ICH Q2(R2).

Troubleshooting Guide (FAQ)

Direct solutions for common robustness failures observed in the lab.

Q1: My resolution (Rs) between Cefixime and Impurity B has dropped below the system suitability limit (Rs < 2.0). What is the primary cause?

Diagnosis: The most probable cause is pH drift in the aqueous buffer . Technical Explanation: The separation of Z/E isomers using TBAH is governed by the ionization state of the C-3 vinyl and C-7 side-chain carboxylic acids. A shift of just 0.1 pH units can alter the effective charge density of the analyte-ion pair complex, collapsing the resolution. Corrective Action:

• Calibrate pH Meter: Ensure 3-point calibration (pH 4.0, 7.0, 10.0).

• Buffer Preparation: Do not adjust pH after adding organic solvents. Adjust the aqueous buffer pH to exactly 6.5 (or method specific) before mixing with Acetonitrile/Methanol.

• TBAH Quality: Ensure the TBAH reagent is fresh. Carbonate absorption from air can shift the pH of the reagent itself over time.

Q2: I am observing retention time shifts, but the resolution remains acceptable. Is this a robustness failure?

Diagnosis: This is likely a Temperature or Flow Rate issue. Technical Explanation: While resolution (selectivity) is often driven by chemistry (pH/Mobile Phase), absolute retention is driven by thermodynamics (Temperature) and kinetics (Flow). Cefixime is thermally sensitive; however, the relative retention (RRT) of the E-isomer usually remains constant if the temperature shift is uniform. Corrective Action:

• Thermostat Check: Verify the column oven is stable at the setpoint (typically 40°C for pharmacopeial methods).

• Robustness Check: If the RRT of Impurity B varies by >5% relative to Cefixime, the method is not robust.

Q3: Why does Impurity B appear as a "shoulder" rather than a distinct peak during robustness testing?

Diagnosis: Column Aging or Mobile Phase Ratio error. Technical Explanation: C18 columns lose end-capping over time, exposing silanol groups that cause peak tailing. Since Impurity B elutes close to the main peak, increased tailing of the main Cefixime peak will "swallow" the impurity. Corrective Action:

• Test: Calculate the Tailing Factor (Tf) of the main peak. If Tf > 1.5, the column may be compromised.

• Robustness Parameter: Reduce the organic modifier by 1-2%. If separation improves significantly, your method is operating too close to the "cliff edge" of solvent strength.

Robustness Testing Protocol

A self-validating experimental design based on ICH Q2(R2) principles.

Do not rely on "One-Factor-at-a-Time" (OFAT) alone. Use a Plackett-Burman or Full Factorial design to detect interactions (e.g., pH shifts becoming worse at higher temperatures).

Standard Method Conditions (Baseline)

• Column: C18 (250 mm x 4.6 mm, 5 µm)[1][2][3]

• Mobile Phase: Phosphate Buffer (pH 6.5 with TBAH) : Acetonitrile (75:25 v/v)

• Flow Rate: 1.0 mL/min[1][4]

• Temperature: 40°C

Robustness Experimental Matrix

Execute the following variations. A "Pass" requires Resolution (Rs) > 2.0 and Recovery 98-102%.

Parameter	Variation Range	Scientific Justification
pH of Buffer	± 0.2 units (e.g., 6.3 - 6.7)	CRITICAL. Directly impacts ionization of carboxyl groups and ion-pair efficiency.
Column Temp	± 5°C (35°C - 45°C)	Affects mass transfer kinetics and steric selectivity of the isomers.
Flow Rate	± 0.2 mL/min (0.8 - 1.[3][5]2)	Verifies back-pressure limits and dwell time; ensures RRT stability.
Organic %	± 2% absolute (e.g., 23% - 27%)	Acetonitrile concentration drives the partition coefficient (k').
Wavelength	± 2 nm (e.g., 252 - 256 nm)	Checks detector robustness, though Cefixime has a broad UV max.

Visualizing the Workflow

Diagram 1: Robustness Testing Logic Flow

This diagram illustrates the decision-making process for qualifying the method's robustness.

Caption: Step-by-step workflow for executing a robustness study compliant with ICH Q2(R2).

Diagram 2: Root Cause Analysis for Resolution Loss

Use this Fishbone (Ishikawa) diagram to diagnose why Impurity B is not separating.

Caption: Ishikawa diagram identifying potential root causes for the loss of resolution between Cefixime and Impurity B.

References

• European Medicines Agency. ICH Q2(R2) Validation of Analytical Procedures.[6] (2023).[5][6][7] Retrieved from [Link]

• Talebpour, Z., et al. Determination of Cefixime by a Validated Stability-Indicating HPLC Method and Identification of its Related Substances by LC-MS/MS Studies.[2] Sci Pharm. (2013).[5] Retrieved from [Link]

• European Pharmacopoeia.Cefixime Trihydrate Monograph 01/2008:1188.

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Determination of Cefixime by a Validated Stability-Indicating HPLC Method and Identification of its Related Substances by LC-MS/MS Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medipol.edu.tr [medipol.edu.tr]
• 5. scispace.com [scispace.com]
• 6. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 7. database.ich.org [database.ich.org]

Reference Data & Comparative Studies

A Comparative Guide to HPLC and UPLC for Cefixime Impurity Profiling

In the landscape of pharmaceutical analysis, ensuring the purity of active pharmaceutical ingredients (APIs) is a cornerstone of drug safety and efficacy. For third-generation cephalosporin antibiotics like Cefixime, a robust analytical methodology for impurity profiling is not just a regulatory requirement but a critical aspect of quality control. This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography (UPLC) for the analysis of Cefixime and its related substances.

The International Council for Harmonisation (ICH) has established comprehensive guidelines, specifically ICH Q3A(R2) for impurities in new drug substances and Q3B(R2) for impurities in new drug products, that set the global standard for impurity testing.[1] These guidelines categorize impurities into organic, inorganic, and residual solvents and establish thresholds for reporting, identification, and qualification.[1][2][3][4] For instance, the reporting threshold for impurities can be as low as 0.03% to 0.05%, necessitating highly sensitive and accurate analytical techniques.[1][2]

The Evolution from HPLC to UPLC: A Leap in Chromatographic Efficiency

For decades, HPLC has been the workhorse of pharmaceutical analysis, offering reliable and robust separation capabilities.[5] It operates by pumping a liquid mobile phase through a column packed with a solid stationary phase, typically with particle sizes ranging from 3 to 5 µm.[5] However, the demand for faster analysis, higher resolution, and increased sensitivity has driven the evolution of liquid chromatography, leading to the development of UPLC.

UPLC represents a significant advancement, utilizing stationary phase particles smaller than 2 µm (typically 1.7 µm).[5][6] This reduction in particle size dramatically increases chromatographic efficiency. According to the Van Deemter equation, smaller particles lead to a more efficient separation by minimizing band broadening.[6][7] To effectively use these smaller particles, UPLC systems are designed to operate at much higher pressures (up to 15,000 psi or 100 MPa) compared to conventional HPLC systems (up to 6,000 psi).[7][8] This fundamental difference in operating pressure and particle size is the primary driver behind the performance advantages of UPLC.[5][7]

Head-to-Head Comparison: HPLC vs. UPLC for Cefixime Impurity Profiling

The choice between HPLC and UPLC for Cefixime impurity profiling depends on various factors, including the complexity of the sample, throughput requirements, and available resources.[5] Below is a comparative overview of key performance parameters.

Parameter	High-Performance Liquid Chromatography (HPLC)	Ultra-Performance Liquid Chromatography (UPLC)	Impact on Cefixime Impurity Profiling
Particle Size	3–5 µm[5]	< 2 µm (typically 1.7 µm)[5][6]	Smaller particles in UPLC lead to higher efficiency and resolution.
Operating Pressure	Up to 6,000 psi[8]	Up to 15,000 psi (100 MPa)[7][8]	Higher pressure in UPLC is necessary to drive the mobile phase through the densely packed small-particle column.
Resolution	Good	Excellent[8][9]	UPLC provides superior separation of closely eluting impurities, which is critical for accurate quantification and identification.
Analysis Time	Longer (e.g., 20–45 minutes)[10]	Significantly shorter (e.g., 2–7 minutes)[10]	UPLC can reduce analysis time by up to nine times compared to HPLC, dramatically increasing sample throughput.[6][7]
Sensitivity	Good	Higher[5][8]	UPLC's sharper, narrower peaks result in a better signal-to-noise ratio, enabling the detection of trace-level impurities.[7][11]
Solvent Consumption	Higher	Significantly lower (reduced by 70-80%)[7][10]	UPLC offers substantial cost savings and is a more environmentally friendly "green" technology.
System Cost	Lower	Higher[8]	The initial investment for a UPLC system is typically higher than for an HPLC system.[8]

Experimental Protocols: A Practical Guide

The following protocols provide a starting point for developing HPLC and UPLC methods for Cefixime impurity profiling. It is crucial to validate any analytical method according to ICH guidelines to ensure it is suitable for its intended purpose.[12]

This method is based on established pharmacopeial procedures and published literature for the analysis of Cefixime and its related substances.[13][14][15][16]

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size[14][15]

• Mobile Phase: A mixture of an aqueous buffer (e.g., tetrabutylammonium hydroxide solution adjusted to a specific pH) and acetonitrile.[16][17] A common composition is a ratio of approximately 75:25 (v/v) aqueous to organic phase.[14]

• Flow Rate: 1.0 mL/min[16]

• Detection: UV at 254 nm[16][17]

• Column Temperature: Ambient or controlled at 40°C[14]

• Injection Volume: 20 µL[14]

• Sample Preparation: Dissolve an accurately weighed amount of Cefixime in the mobile phase or a suitable diluent to achieve a target concentration (e.g., 350 µg/mL). The solution should be sonicated to ensure complete dissolution and filtered through a 0.45 µm filter before injection.

This method is adapted from principles of rapid separation of cephalosporins and their degradation products.[18]

• Column: Acquity UPLC BEH C18, 50 mm x 2.1 mm, 1.7 µm particle size

• Mobile Phase: A gradient or isocratic elution using a mixture of an acidified aqueous phase (e.g., 0.2% formic acid in water) and an organic solvent like acetonitrile. A typical starting ratio could be 80:20 (v/v) aqueous to organic.

• Flow Rate: 0.15 - 0.5 mL/min[10]

• Detection: UV-PDA (Photodiode Array) to monitor multiple wavelengths or MS/MS for structural elucidation.

• Column Temperature: Maintained at a controlled temperature, for example, 30°C.

• Injection Volume: 5 µL

• Sample Preparation: Similar to the HPLC method, prepare a stock solution of Cefixime in a suitable solvent like DMSO and then dilute with the mobile phase or a compatible diluent to the desired concentration. Filtration through a 0.22 µm filter is recommended for UPLC systems.

Workflow Visualization

The following diagrams illustrate the typical workflows for HPLC and UPLC analysis in impurity profiling.

Caption: Typical workflow for HPLC-based impurity profiling.

Caption: Streamlined workflow for UPLC-based impurity profiling.

Discussion and Strategic Implications

The primary advantage of UPLC is the significant reduction in analysis time, which translates to higher sample throughput. For a quality control laboratory tasked with release testing of multiple batches of Cefixime, this can lead to substantial gains in productivity and efficiency.[5] Furthermore, the enhanced resolution offered by UPLC is invaluable when dealing with complex impurity profiles, where critical pairs of impurities may co-elute under standard HPLC conditions. The increased sensitivity of UPLC is also a key benefit, particularly for detecting and quantifying low-level degradation products that may form during stability studies.[9][11]

While the initial capital investment for a UPLC system is higher, the long-term operational savings from reduced solvent consumption and increased throughput can make it a cost-effective choice.[8][19] However, HPLC remains a robust and reliable technique, and for laboratories with lower throughput needs or established and validated HPLC methods, it continues to be a perfectly viable option.[5][10]

References

• A Review on Comparative study of HPLC and UPLC - RJPT. Available from: [Link]

• Impurity guidelines in drug development under ICH Q3 - AMSbiopharma. Available from: [Link]

• UPLC vs HPLC: what is the difference? - Alispharm. Available from: [Link]

• Understanding ICH Guidelines for Pharmaceutical Impurities: A Comprehensive Guide. Available from: [Link]

• ICH Harmonised Tripartite Guideline - Impurities in New Drug Substances Q3A(R2). Available from: [Link]

• ICH Q3A(R2) Impurities in New Drug Substances - ECA Academy. Available from: [Link]

• HPLC vs UPLC: Key Differences in Pharma | PDF | High Performance Liquid Chromatography | Scientific Techniques - Scribd. Available from: [Link]

• Comparing HPLC and UPLC: Which Analytical Technique is Right for Your Lab? Available from: [Link]

• Ultra Performance Liquid Chromatography (Uplc): A New Trend in Analysis. Available from: [Link]

• (PDF) A Review on Comparative study of HPLC and UPLC - Academia.edu. Available from: [Link]

• ICH Q3BR Guideline Impurities in New Drug Products - IKEV. Available from: [Link]

• Applying UPLC to the Profiling of Impurities in Raw Drug Substances - Waters Corporation. Available from: [Link]

• Impurity profiling and in-process testing of drugs for injection by fast liquid chromatography. Available from: [Link]

• Determination of Cefixime by a Validated Stability-Indicating HPLC Method and Identification of its Related Substances by LC-MS/MS Studies - PMC. Available from: [Link]

• A review article of UPLC and its emerging application and challenges and opportunities. Available from: [Link]

• Determination of Cefixime by a Validated Stability-Indicating HPLC Method and Identification of its Related Substances by LC-MS/ - SciSpace. Available from: [Link]

• (PDF) Determination of Cefixime by a Validated Stability-Indicating HPLC Method and Identification of its Related Substances by LC-MS/MS Studies - ResearchGate. Available from: [Link]

• Analytical Validation and Development of Cefixime Drug Substances in Pharmaceutical Formulations by Gas Chromatography | Journal of Chemical Health Risks. Available from: [Link]

• A method of detection Cefixime related impurities - Google Patents.

• Cefixime Analysis: Structure and Methods | PDF | Chromatography - Scribd. Available from: [Link]

• Cefixime. Available from: [Link]

• Stability indicating UPLC-MS/MS method for quantification and identification of cefepime and its degradants in API. Available from: [Link]

• Determination of Cefixime by a Validated Stability-Indicating HPLC Method and Identification of its Related Substances by LC-MS/MS Studies - MDPI. Available from: [Link]

• HPLC Vs UPLC: Differences In Application, Performance And Cost | GMP Insiders. Available from: [Link]

• Development of HPLC-UV Method for Analysis of Cefixime In Raw Materials and In Capsule. Available from: [Link]

Sources

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• 2. Impurity guidelines in drug development under ICH Q3 | AMSbiopharma [amsbiopharma.com]
• 3. database.ich.org [database.ich.org]
• 4. ICH Q3A(R2) Impurities in New Drug Substances - ECA Academy [gmp-compliance.org]
• 5. UPLC vs HPLC: what is the difference? - Alispharm [alispharm.com]
• 6. (PDF) A Review on Comparative study of HPLC and UPLC [academia.edu]
• 7. rjptonline.org [rjptonline.org]
• 8. sepscience.com [sepscience.com]
• 9. UPLC Technology: Principles, Advantages & Key Applications - Creative Proteomics [creative-proteomics.com]
• 10. gmpinsiders.com [gmpinsiders.com]
• 11. asiapharmaceutics.info [asiapharmaceutics.info]
• 12. jchr.org [jchr.org]
• 13. Assay & organic impurities analysis of Cefixime by USP 39 monograph method using Syncronis C18 HPLC column - Thermo Scientific AppsLab Library of Analytical Applications [appslab.thermofisher.com]
• 14. Determination of Cefixime by a Validated Stability-Indicating HPLC Method and Identification of its Related Substances by LC-MS/MS Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. scribd.com [scribd.com]
• 17. CN109490440A - A method of detection Cefixime related impurities - Google Patents [patents.google.com]
• 18. Impurity profiling and in-process testing of drugs for injection by fast liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 19. ijsrtjournal.com [ijsrtjournal.com]
• 20. benchchem.com [benchchem.com]

A Comparative Guide to UV and Mass Spectrometry Detection for Cefixime Impurity B Analysis

In the landscape of pharmaceutical quality control, the rigorous identification and quantification of impurities are paramount to ensuring drug safety and efficacy. Cefixime, a third-generation cephalosporin antibiotic, is no exception. Its synthesis and degradation can give rise to several related substances, among them Cefixime Impurity B. The choice of analytical detector for impurity profiling is a critical decision that impacts the sensitivity, specificity, and overall reliability of the data generated.

This guide provides an in-depth comparison of two common detectors coupled with High-Performance Liquid Chromatography (HPLC): Ultraviolet (UV) Spectroscopy and Mass Spectrometry (MS). We will explore the fundamental principles of each technique, present a detailed experimental protocol for the analysis of Cefixime Impurity B, and discuss the causality behind the methodological choices, empowering researchers and drug development professionals to select the most appropriate tool for their analytical challenges.

The Analytical Imperative: Why Impurity Profiling Matters

Regulatory bodies worldwide, guided by frameworks like the International Council for Harmonisation (ICH) guidelines, mandate strict control over impurities in active pharmaceutical ingredients (APIs) and finished drug products.[1] Unidentified or inadequately quantified impurities can pose significant risks to patient safety and compromise the stability and effectiveness of the medication.[2] Cefixime Impurity B, with a molecular formula of C₁₅H₁₇N₅O₆S₂ and a molecular weight of 427.46 g/mol , is a known related substance that must be monitored.[][4]

Principles of Detection: A Tale of Two Techniques

UV-Visible (UV-Vis) Spectroscopy: The Workhorse of QC

UV-Vis spectroscopy operates on the principle of light absorption. Molecules containing specific structural features, known as chromophores, absorb light at characteristic wavelengths in the ultraviolet and visible regions of the electromagnetic spectrum.[5] For quantitative analysis, the amount of light absorbed is directly proportional to the concentration of the analyte in the solution, a relationship described by the Beer-Lambert law.

Its widespread use in pharmaceutical quality control is due to its simplicity, robustness, and low cost.[2][6] For routine analysis of known impurities with established chromophores, HPLC-UV is often the method of choice.[7] Cefixime, for instance, has a UV absorption maximum (λmax) at approximately 287 nm.[8][9]

Mass Spectrometry (MS): The Expert in Identification

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules.[10] When coupled with a separation technique like HPLC, it provides an orthogonal layer of data: retention time from the HPLC and molecular weight from the MS. This makes it an indispensable tool for impurity identification and structural elucidation.[11]

MS detectors offer unparalleled sensitivity and selectivity, capable of detecting impurities at trace levels (parts per billion or even parts per trillion).[12][13] This is particularly crucial for identifying unknown degradation products or process impurities that may not be present in reference standards.[1][13] High-resolution mass spectrometry (HRMS) can provide mass data with such high accuracy that it allows for the determination of an analyte's elemental composition.

Experimental Design: A Head-to-Head Comparison

To objectively compare these two detection methods, we designed a single HPLC run that directs the column eluent through a UV detector and then into an MS detector. This sequential setup ensures that the chromatographic conditions are identical for both detectors, allowing for a direct comparison of their performance.

Experimental Workflow

The following diagram outlines the comprehensive workflow for the comparative analysis of Cefixime Impurity B.

Workflow from sample preparation to comparative data analysis.

Detailed Methodologies

1. Reagents and Materials:

• Cefixime Reference Standard

• Cefixime Impurity B Reference Standard

• Acetonitrile (HPLC Grade)

• Formic Acid (LC-MS Grade)

• Deionized Water (18.2 MΩ·cm)

2. Standard and Sample Preparation:

• Diluent: Acetonitrile and Water (20:80, v/v).

• Cefixime Stock Solution (1000 µg/mL): Accurately weigh and dissolve 10 mg of Cefixime Reference Standard in 10 mL of diluent.

• Impurity B Stock Solution (100 µg/mL): Accurately weigh and dissolve 1 mg of Cefixime Impurity B Reference Standard in 10 mL of diluent.

• Spiked Sample (for analysis): Prepare a solution containing 100 µg/mL of Cefixime and 0.1 µg/mL of Impurity B (representing 0.1% impurity level) using the stock solutions and diluent.

3. Chromatographic and Detector Conditions:

Parameter	Condition	Rationale
HPLC System	Agilent 1260 Infinity II or equivalent	A standard, reliable system for pharmaceutical analysis.
Column	Reversed-phase C18 (e.g., 250 mm x 4.6 mm, 5 µm)	C18 columns provide good retention and separation for moderately polar compounds like Cefixime and its impurities.[7][14]
Mobile Phase	Water:Acetonitrile (85:15 v/v) with 0.1% Formic Acid	An isocratic mobile phase provides robustness. Formic acid aids in protonation for positive ion ESI-MS and ensures good peak shape.[14][15]
Flow Rate	1.0 mL/min	A typical flow rate for a 4.6 mm ID column, balancing analysis time and separation efficiency.[16]
Column Temp.	40 °C	Elevated temperature can improve peak shape and reduce run time.[17]
Injection Vol.	10 µL	Standard volume to avoid column overloading while ensuring sufficient mass for detection.
UV Detector	Diode Array Detector (DAD) or Variable Wavelength Detector (VWD)
Wavelength	287 nm	This is the reported absorption maximum for Cefixime, providing high sensitivity for the parent compound and likely for the structurally similar impurity.[8][9]
MS Detector	Single Quadrupole or Time-of-Flight (TOF) MS
Ionization	Electrospray Ionization (ESI), Positive Mode	ESI is suitable for polar molecules like Cefixime. Positive mode is chosen as the acidic mobile phase promotes the formation of [M+H]⁺ ions.
Scan Range	100 – 600 m/z	This range comfortably covers the molecular weights of Cefixime (453.45 g/mol ) and Impurity B (427.46 g/mol ).[4]

Performance Comparison: Interpreting the Data

After running the analysis, the data from both detectors would be evaluated against key performance metrics. The expected outcomes are summarized below.

Performance Metric	UV-Vis Detection	Mass Spectrometry Detection	Causality & In-Depth Insight
Specificity/Selectivity	Moderate to High	Very High	UV detection relies solely on chromatographic separation. If an unknown impurity co-elutes with Impurity B and shares similar UV absorption, it will not be distinguished.[18] MS provides an orthogonal dimension of mass, allowing for the clear differentiation of co-eluting peaks with different molecular weights.[19]
Sensitivity (LOD/LOQ)	Good (e.g., ~0.05 - 0.2 µg/mL)[8][14]	Excellent (pg to low ng/mL levels)	MS is an inherently more sensitive technique, capable of detecting ions from very small amounts of material.[13][19] This is critical for meeting stringent regulatory limits for reporting and identification of impurities.
Identification Power	Low to Moderate	High	UV provides retention time and a UV spectrum, which is often broad and non-specific. It confirms the presence of a chromophore but offers little structural information. MS provides a precise mass-to-charge ratio, a unique molecular fingerprint that can be used to confirm the identity of Impurity B ([M+H]⁺ at m/z 428.5) and tentatively identify unknown peaks.[13][19]
Quantification	Excellent	Excellent	For routine QC where the impurity is known and well-separated, UV provides precise and accurate quantification and is often preferred for its simplicity.[6] MS can also provide highly accurate quantification, though method development can be more complex.
Robustness & Cost	High Robustness, Low Cost	Moderate Robustness, High Cost	UV detectors are simple, durable, and inexpensive to operate and maintain. MS systems are more complex, require specialized expertise, and have higher acquisition and maintenance costs.[19][20]

Making the Right Choice: A Decision-Making Framework

The selection of a detector is not a one-size-fits-all decision. It depends on the specific analytical goal. The following diagram provides a logical framework for choosing the appropriate technology.

Decision guide for selecting between UV and MS detection.

Conclusion and Recommendation

Both UV and Mass Spectrometry are powerful detectors for the analysis of Cefixime Impurity B, but they serve different primary purposes.

• HPLC-UV is an ideal technique for routine quality control environments where Cefixime Impurity B is a known and specified impurity. Its simplicity, robustness, and cost-effectiveness make it perfect for quantifying the impurity against a reference standard once the method has been validated.[6][7]

• HPLC-MS is the superior choice for method development, forced degradation studies, and the identification of unknown impurities .[13] Its high sensitivity ensures that even trace-level contaminants are detected, and its ability to provide molecular weight information is essential for structural elucidation and ensuring the comprehensive purity of the drug substance.[10]

For a complete impurity profiling strategy, a hybrid approach is often the most effective. LC-MS should be employed during drug development to identify all potential process and degradation-related impurities. Once these impurities are characterized and synthesized, a robust, validated HPLC-UV method can be implemented for routine, cost-effective quality control in a manufacturing environment. This dual approach leverages the strengths of both technologies, ensuring the highest standards of pharmaceutical quality and patient safety.

References

• Netpharmalab. (2025, March 10). Mass Spectrometry in Drug Development Applications. Available from: [Link]

• Pharma Focus America. (2024, February 6). Mass Spectrometry Techniques in Pharmaceutical Analysis: A Pathway to Improved Drug Quality. Available from: [Link]

• Talebpour, Z., Pourabdollahi, H., Rafati, H., Abdollahpour, A., Bashour, Y., & Aboul-Enein, H. Y. (2013). Determination of Cefixime by a Validated Stability-Indicating HPLC Method and Identification of its Related Substances by LC-MS/MS Studies. Scientia Pharmaceutica, 81(2), 493–503. Available from: [Link]

• Sterling Pharma Solutions. (2025, May 8). High-resolution mass spectrometry for impurity profiling. Available from: [Link]

• HunterLab. (2023, March 15). UV Spectrophotometry as a Pharmaceutical Testing Solution. Available from: [Link]

• ResolveMass Laboratories Inc. (2025, August 27). How Pharmaceutical Impurity Analysis Works. Available from: [Link]

• Lab Manager. (2025, August 27). Spectroscopic Methods in Pharma QA/QC: UV-Vis, IR, and NMR Applications. Available from: [Link]

• van der Pijl, A., et al. (2019). Distinguishing drug isomers in the forensic laboratory: GC-VUV in addition to GC-MS for orthogonal selectivity and the use of library match scores as a new source of information. PubMed. Available from: [Link]

• Biotech Spain. (2025, September 22). Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance. Available from: [Link]

• Scribd. Cefixime Analysis: Structure and Methods. Available from: [Link]

• SciSpace. (2025, February 18). Determination of Cefixime by a Validated Stability-Indicating HPLC Method and Identification of its Related Substances by LC-MS/. Available from: [Link]

• Google Patents. CN109490440A - A method of detection Cefixime related impurities.

• Agilent Technologies. (2024, December 10). Color Analysis for Pharmaceutical Products using UV-Visible Absorption Techniques. Available from: [Link]

• Advion Inc. (2019, September 10). 3 reasons why you should upgrade from UV detection to Mass Spectrometry. Available from: [Link]

• ResearchGate. (2025, November 28). (PDF) The Application of Ultraviolet-Visible Spectrophotometry in Pharmaceutical Analysis. Available from: [Link]

• Pharmaffiliates. Cefixime-impurities. Available from: [Link]

• Axios Research. Cefixime Impurity B (E-isomer). Available from: [Link]

• ResearchGate. Development of HPLC-UV Method for Analysis of Cefixime In Raw Materials and In Capsule. Available from: [Link]

• Patsnap Eureka. (2025, August 21). Column Chromatography Detection Options: UV, ELSD, MS — When to Use Which and Setup Notes. Available from: [Link]

• ResearchGate. (2014, May 23). UV / VIS method is selective or specific?. Available from: [Link]

• MDPI. (2013, February 18). Determination of Cefixime by a Validated Stability-Indicating HPLC Method and Identification of its Related Substances by LC-MS/MS Studies. Available from: [Link]

• ResearchGate. Chemical structure s of cefixime and its proposed impurities in BP. Available from: [Link]

• Semantic Scholar. Determination of Cefixime by a Validated Stability-Indicating HPLC Method and Identification of its Related Substances by LC-MS/MS Studies. Available from: [Link]

• Allied Academies. (2013, August 10). Development and validation of UV Spectrometric Method for the Determination of Cefixime trihydrate in Bulk and Pharmaceutical Formulation. Available from: [Link]

• ResearchGate. (2019, January 23). (PDF) Development and validation of UV Spectrometric Method for the Determination of Cefixime trihydrate in Bulk and Pharmaceutical Formulation. Available from: [Link]

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A Senior Application Scientist's Guide to Determining the Limit of Detection (LOD) and Quantification (LOQ) of Cefixime Impurity B: A Comparative Analysis

For researchers, scientists, and professionals in drug development, ensuring the purity and safety of pharmaceutical products is paramount. Cefixime, a widely used third-generation cephalosporin antibiotic, can degrade over time to form various impurities, with Cefixime Impurity B being a critical one to monitor. This guide provides an in-depth technical comparison of two common analytical techniques for determining the Limit of Detection (LOD) and Limit of Quantification (LOQ) of Cefixime Impurity B: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).

The objective is not merely to present protocols but to delve into the causality behind experimental choices, offering a self-validating framework for your analytical endeavors. Every claim is substantiated with citations from authoritative sources to ensure scientific integrity.

The Criticality of Monitoring Cefixime Impurity B

Cefixime, while a potent antibiotic, is susceptible to degradation under various conditions, leading to the formation of related substances.[1][2] Cefixime Impurity B is one of the known impurities listed in the British Pharmacopoeia and is a key indicator of the stability and quality of the drug substance and product.[1] Regulatory bodies mandate the control of such impurities to ensure the safety and efficacy of the final pharmaceutical product. Therefore, the ability to accurately detect and quantify even trace amounts of Cefixime Impurity B is a non-negotiable aspect of quality control.

Comparative Analysis of Analytical Methodologies

The choice of an analytical technique for impurity profiling is often a balance between the required sensitivity, selectivity, and the practical constraints of the laboratory. Here, we compare the workhorse of many quality control labs, HPLC-UV, with the highly sensitive and specific LC-MS/MS.

High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)

HPLC-UV is a robust and widely accessible technique for the quantitative analysis of pharmaceutical compounds. Its principle lies in the separation of components in a mixture by passing it through a column packed with a stationary phase, followed by the detection of the analyte based on its absorption of UV light.

The development of a reliable HPLC-UV method for Cefixime and its impurities requires careful optimization of several parameters. The goal is to achieve adequate resolution between the main component (Cefixime) and all its related substances, including Impurity B.

A common approach involves using a reversed-phase C18 column.[1] The mobile phase composition is a critical factor; a mixture of an aqueous buffer and an organic solvent like acetonitrile is typically employed.[1] The pH of the aqueous phase can significantly impact the retention and peak shape of the ionizable Cefixime and its impurities. For instance, a mobile phase consisting of water and acetonitrile with 0.5% formic acid has been shown to provide good separation.[1]

Forced degradation studies are an invaluable tool in method development.[2][3] By subjecting Cefixime to stress conditions such as acid, base, oxidation, and heat, we can generate the degradation products, including Impurity B, and ensure the analytical method is "stability-indicating," meaning it can resolve these impurities from the parent drug.[2]

This protocol is a representative example based on published methods.[1][4]

• Chromatographic System:

  • HPLC system equipped with a UV-Visible detector.

  • Column: C18 (4.6 x 250 mm, 5 µm).

  • Detector Wavelength: 287 nm.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 20 µL.

  • Column Temperature: Ambient.

• Reagents and Solutions:

  • Mobile Phase: Prepare a filtered and degassed mixture of water:acetonitrile (85:15 v/v) containing 0.5% formic acid.

  • Standard Solution of Cefixime: Prepare a stock solution of Cefixime reference standard in the mobile phase.

  • Standard Solution of Cefixime Impurity B: If available, prepare a stock solution of Cefixime Impurity B reference standard in the mobile phase. If not, a forced degradation sample of Cefixime can be used for identification and preliminary method development.

• LOD and LOQ Determination (Based on the Calibration Curve Method):

  • Prepare a series of dilutions of Cefixime Impurity B standard solution to concentrations expected to be near the LOD and LOQ.

  • Inject each concentration in triplicate.

  • Construct a calibration curve by plotting the mean peak area against the concentration.

  • Calculate the LOD and LOQ using the following formulas as per ICH guidelines[1]:

    • LOD = 3.3 * (Standard Deviation of the Intercept / Slope of the Calibration Curve)

    • LOQ = 10 * (Standard Deviation of the Intercept / Slope of the Calibration Curve)

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS combines the separation power of liquid chromatography with the high sensitivity and selectivity of mass spectrometry. This technique is particularly advantageous for detecting and quantifying trace-level impurities.

The primary advantage of LC-MS/MS is its ability to provide structural information and highly selective detection based on the mass-to-charge ratio (m/z) of the analyte and its fragments. For Cefixime Impurity B, the protonated molecular ion has been identified at an m/z of 428.[1] This allows for the development of a highly specific Multiple Reaction Monitoring (MRM) method, where the instrument is set to monitor a specific precursor ion (m/z 428) and one or more of its characteristic product ions. This targeted approach significantly reduces background noise and enhances sensitivity.

The mobile phase selection for LC-MS/MS is more constrained than for HPLC-UV, as non-volatile buffers (e.g., phosphate) are incompatible with the mass spectrometer.[1] Volatile buffers like ammonium formate or formic acid are preferred. The mobile phase used in the HPLC-UV method (water:acetonitrile with 0.5% formic acid) is compatible with LC-MS/MS, which simplifies method transfer and comparison.[1]

• Chromatographic and Mass Spectrometric System:

  • LC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

  • Column: C18 (e.g., 2.1 x 50 mm, 1.8 µm) for faster analysis.

  • Mobile Phase: Gradient elution with A) 0.1% formic acid in water and B) 0.1% formic acid in acetonitrile.

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • MRM Transition for Cefixime Impurity B: Precursor ion (Q1) m/z 428 -> Product ion (Q3) [To be determined by direct infusion of Impurity B standard].

• Reagents and Solutions:

  • As per the HPLC-UV method, but using LC-MS grade solvents.

• LOD and LOQ Determination (Signal-to-Noise Method):

  • Prepare a series of dilutions of the Cefixime Impurity B standard solution.

  • Inject the solutions and determine the concentration at which the signal-to-noise ratio is approximately 3:1 for LOD and 10:1 for LOQ.

Performance Comparison: HPLC-UV vs. LC-MS/MS

Parameter	HPLC-UV	LC-MS/MS	Justification & Insights
Specificity	Good. Relies on chromatographic separation. Co-eluting peaks can interfere.	Excellent. High specificity achieved through MRM, monitoring a specific precursor-product ion transition.	LC-MS/MS can differentiate Impurity B from other co-eluting impurities that may have the same retention time but different masses, providing a higher degree of confidence in the results.
Sensitivity (LOD/LOQ)	Moderate. Typical LOD for Cefixime is in the range of 0.02-0.3 µg/mL.[4]	High. Significantly lower LOD and LOQ values are expected due to the selectivity of the detector.	For trace-level impurity analysis, LC-MS/MS is the superior technique. While specific data for Impurity B is not readily available in the public domain, the general principle of MS detection providing orders of magnitude better sensitivity holds true.
Precision	Excellent. Typically, RSD < 2% at the LOQ.	Excellent. Similar precision to HPLC-UV can be achieved with a well-developed method.	Both techniques can provide high precision when properly validated.
Accuracy	Excellent. Typically within 98-102% recovery at the LOQ.	Excellent. Similar accuracy to HPLC-UV can be achieved.	Accuracy is dependent on the quality of the reference standard and the overall method validation.
Robustness	Good. Well-established and understood methodology.	Good. Requires more specialized expertise for maintenance and troubleshooting.	HPLC-UV is generally considered more "rugged" for routine QC environments due to its simpler instrumentation.
Cost & Accessibility	Lower instrument cost and wider availability.	Higher instrument cost and requires more specialized training.	The choice often comes down to a cost-benefit analysis based on the required sensitivity and the laboratory's resources.

Visualizing the Workflow

To further clarify the experimental processes, the following diagrams illustrate the workflows for determining the LOD and LOQ of Cefixime Impurity B using both HPLC-UV and LC-MS/MS.

Caption: Workflow for LOD/LOQ Determination of Cefixime Impurity B by LC-MS/MS.

Conclusion and Recommendations

Both HPLC-UV and LC-MS/MS are powerful techniques for the analysis of Cefixime Impurity B. The choice between them should be guided by the specific requirements of the analysis.

• For routine quality control in a manufacturing environment , where the impurity levels are expected to be well above the detection limits and a robust, cost-effective method is required, a validated HPLC-UV method is often sufficient. The LOD and LOQ for Cefixime have been reported to be as low as 0.0195 µg/mL and 0.039 µg/mL respectively, indicating that with a well-optimized method, sufficient sensitivity for routine monitoring of Impurity B can be achieved. [4]

• For research, development, and in-depth stability studies , where the utmost sensitivity and specificity are required to understand the degradation pathways and quantify trace-level impurities, LC-MS/MS is the superior choice. Its ability to provide structural confirmation and significantly lower detection limits makes it an indispensable tool for ensuring the highest quality and safety of Cefixime products.

Ultimately, the validation of the chosen method according to ICH guidelines is crucial to ensure that the generated data is reliable and fit for its intended purpose. This guide provides the foundational knowledge and practical steps to confidently approach the determination of LOD and LOQ for Cefixime Impurity B, empowering you to make informed decisions in your analytical strategy.

References

• Talebpour, Z., Pourabdollahi, H., Rafati, H., Abdollahpour, A., Bashour, Y., & Aboul-Enein, H. Y. (2013). Determination of Cefixime by a Validated Stability-Indicating HPLC Method and Identification of its Related Substances by LC-MS/MS Studies. Scientia Pharmaceutica, 81(2), 493–503. [Link]

• Jain, D., Jain, S., & Maheshwari, R. (2010). Study of Degradation Profile and Development of Stability Indicating Methods for Cefixime Trihydrate. Indian Journal of Pharmaceutical Sciences, 72(4), 517–521. [Link]

• Bushra, M. U., Yesmin, F., & Reza, M. S. (2013). Study of forced degradation of cefixime trihydrate indicating stability. Der Pharma Chemica, 5(4), 341-346. [Link]

• Muhammad, I. N., & Al-Khafaji, K. N. (2014). Development of HPLC-UV Method for Analysis of Cefixime In Raw Materials and In Capsule. International Journal of Pharmacy and Pharmaceutical Sciences, 6(11), 120-124. [Link]

• Hossain, M. S., & Islam, M. R. (2015). DEVELOPMENT AND VALIDATION OF A HPLC-UV METHOD FOR SIMULTANEOUS DETERMINATION OF CEFIXIME AND OFLOXACIN IN TABLET FORMULATION. International Journal of Pharmaceutical Sciences and Research, 6(2), 768-775. [Link]

• Talebpour, Z., Pourabdollahi, H., Rafati, H., Abdollahpour, A., Bashour, Y., & Aboul-Enein, H. Y. (2013). Determination of Cefixime by a Validated Stability-Indicating HPLC Method and Identification of its Related Substances by LC-MS/MS Studies. SciSpace. [Link]

• Singh, S., & Kumar, A. (2019). Method Development and Validation for Determination of Cefixime in Bulk Dosage Form by UV Spectrophotometry. Asian Journal of Pharmaceutical and Clinical Research, 12(10), 133-137. [Link]

• A method of detection Cefixime related impurities. (2019).

• Talebpour, Z., Pourabdollahi, H., Rafati, H., Abdollahpour, A., Bashour, Y., & Aboul-Enein, H. Y. (2013). Determination of Cefixime by a Validated Stability-Indicating HPLC Method and Identification of its Related Substances by LC-MS/MS Studies. ResearchGate. [Link]

• Mathew, C., Swathi, B., Ajitha, M., & Babu, P. S. (2013). Development and validation of a new and economical stability indicating RP-HPLC method for cefixime trihydrate. Brazilian Journal of Pharmaceutical Sciences, 49(1), 87-94. [Link]

• Rao, M. P., Rao, B. R., & Srikanth, M. (2018). Analysis and characterization of cefixime by using IR, HPLC and gas chromatography. International Journal of Pharmaceutical Chemistry and Analysis, 5(2), 74-83. [Link]

• Axios Research. (n.d.). Cefixime Impurity B (E-isomer). Retrieved February 21, 2026, from [Link]

• Talebpour, Z., Pourabdollahi, H., Rafati, H., Abdollahpour, A., Bashour, Y., & Aboul-Enein, H. Y. (2013). Determination of Cefixime by a Validated Stability-Indicating HPLC Method and Identification of its Related Substances by LC-MS/MS Studies. MDPI. [Link]

• Kumar, S., & Singh, A. (2022). RP-HPLC Method Development and Validation for Simultaneous Estimation of Cefixime and Ofloxacin in Combined Tablet Formulations. NeuroQuantology, 20(8), 543-553. [Link]

• Q1 Scientific. (2017, September 21). Forced degradation studies for Drug Substances and Drug Products. [Link]

• Rao, M. P., Rao, B. R., & Srikanth, M. (2018). Analysis and characterization of cefixime by using IR, HPLC and gas chromatography. ResearchGate. [Link]

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• 4. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for Cefixime Impurities

For researchers, scientists, and drug development professionals, ensuring the purity of active pharmaceutical ingredients (APIs) like Cefixime is paramount. Cefixime, a third-generation cephalosporin antibiotic, can harbor various impurities stemming from its synthesis or degradation, which can impact its efficacy and safety. The rigorous identification and quantification of these impurities necessitate robust analytical methods. This guide provides an in-depth comparison of the primary chromatographic techniques used for this purpose: High-Performance Liquid Chromatography (HPLC), Ultra-Performance Liquid Chromatography (UPLC), and High-Performance Thin-Layer Chromatography (HPTLC).

The core of this guide is not merely to present disparate methods but to delve into the principles of cross-validation. Cross-validation is the process of demonstrating that two or more analytical methods are equivalent and can be used interchangeably.[1][2] This is a critical exercise when transferring methods between laboratories or when upgrading from an established technique to a more modern one, such as from HPLC to UPLC.

The Imperative of Impurity Profiling in Cefixime

Impurities in Cefixime can be broadly categorized into process-related impurities, which are by-products of the manufacturing process, and degradation products that form during storage. Regulatory bodies like the International Council for Harmonisation (ICH) mandate the monitoring and control of these impurities. Therefore, the choice of an analytical method is a critical decision, balancing sensitivity, resolution, speed, and cost.

A Comparative Overview of Analytical Techniques

The three chromatographic techniques discussed here—HPLC, UPLC, and HPTLC—are the workhorses of pharmaceutical analysis. While all are capable of separating and quantifying Cefixime and its impurities, they operate on different principles and offer distinct advantages and disadvantages.

High-Performance Liquid Chromatography (HPLC)

HPLC has long been the gold standard for pharmaceutical analysis due to its robustness and reliability. It utilizes a liquid mobile phase to separate components of a mixture as they pass through a column packed with a solid stationary phase.

Ultra-Performance Liquid Chromatography (UPLC)

UPLC is a more recent innovation that builds upon the principles of HPLC. By using columns with smaller particle sizes (typically sub-2 µm) and operating at higher pressures, UPLC offers significant improvements in resolution, speed, and sensitivity compared to traditional HPLC.[3][4]

High-Performance Thin-Layer Chromatography (HPTLC)

HPTLC is a planar chromatographic technique where the separation occurs on a thin layer of adsorbent material coated on a plate. It offers the advantage of high sample throughput, as multiple samples can be analyzed simultaneously.[5]

Experimental Protocols and Method Validation

The following sections provide detailed experimental protocols for each technique, grounded in published and validated methods. The validation parameters are discussed in the context of the ICH Q2(R1) guideline, which outlines the requirements for demonstrating that an analytical procedure is suitable for its intended purpose.[6]

Forced Degradation: The First Step in Method Validation

A critical aspect of developing a stability-indicating analytical method is the performance of forced degradation studies. In these studies, the drug substance is subjected to stress conditions such as acid and base hydrolysis, oxidation, heat, and light to generate potential degradation products. A robust analytical method must be able to separate these degradation products from the parent drug and from each other.

Experimental Workflow for Forced Degradation Analysis

Caption: Workflow for Forced Degradation Analysis.

HPLC Method for Cefixime Impurities

This protocol is based on established and validated HPLC methods for the analysis of Cefixime and its impurities.[7][8][9]

Experimental Protocol:

• Chromatographic System:

  • HPLC system with a UV detector.

  • Column: C18 (250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase: A mixture of a suitable buffer (e.g., phosphate buffer) and an organic modifier (e.g., acetonitrile or methanol). A common mobile phase is a mixture of water and acetonitrile with 0.5% formic acid (85:15 v/v).[8][9]

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 254 nm.[10]

  • Column Temperature: Ambient or controlled at a specific temperature (e.g., 45°C).[10]

• Sample Preparation:

  • Prepare a stock solution of Cefixime in a suitable solvent (e.g., methanol or a mixture of water and acetonitrile).

  • For impurity analysis, prepare a more concentrated solution to ensure that the impurities are above the limit of quantification.

• Validation Parameters:

  • Specificity: Demonstrated by the separation of Cefixime from its known impurities and degradation products.

  • Linearity: Assessed over a concentration range (e.g., 0.9–1000.0 μg/mL).[7][8][9]

  • Accuracy: Determined by recovery studies of spiked samples.

  • Precision: Evaluated at both repeatability (intra-day) and intermediate precision (inter-day) levels.

  • Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determined based on the signal-to-noise ratio or the standard deviation of the response and the slope of the calibration curve.

UPLC Method for Cefixime Impurities

Representative Experimental Protocol (Adapted from HPLC):

• Chromatographic System:

  • UPLC system with a UV or PDA detector.

  • Column: C18 or equivalent (e.g., 50 mm x 2.1 mm, 1.7 µm particle size).

  • Mobile Phase: Same as the HPLC method, but may require optimization of the gradient or isocratic composition.

  • Flow Rate: Adjusted for the smaller column dimensions (e.g., 0.3-0.5 mL/min).

  • Detection Wavelength: 254 nm.

  • Column Temperature: Controlled, often slightly elevated to reduce viscosity and improve efficiency.

• Sample Preparation:

  • Similar to the HPLC method.

• Expected Performance Improvements:

  • Faster Analysis Time: Run times can be significantly reduced, often by a factor of 5 to 10.

  • Improved Resolution: Sharper and narrower peaks, allowing for better separation of closely eluting impurities.

  • Higher Sensitivity: Increased peak heights due to reduced band broadening lead to lower LOD and LOQ values.[3]

  • Reduced Solvent Consumption: Lower flow rates and shorter run times result in significant solvent savings.[3]

HPTLC Method for Cefixime Impurities

This protocol is based on validated HPTLC methods for the simultaneous estimation of Cefixime and other drugs, which can be adapted for impurity profiling.[5][12]

Experimental Protocol:

• Chromatographic System:

  • HPTLC system with a sample applicator, developing chamber, and a densitometric scanner.

  • Stationary Phase: Pre-coated silica gel 60 F254 aluminum plates.

  • Mobile Phase: A mixture of solvents optimized for the separation of Cefixime and its impurities. A representative mobile phase is ethyl acetate–methanol–acetone–toluene–ammonia (1:5:7:0.5:0.5, v/v/v/v/v).[5]

  • Sample Application: Applied as bands of a specific width using an automated applicator.

  • Development: In a saturated twin-trough chamber.

  • Densitometric Analysis: Scanning at a specific wavelength (e.g., 235 nm).[5]

• Sample Preparation:

  • Prepare a stock solution of Cefixime in a suitable solvent (e.g., methanol).

  • Apply known volumes of the sample solution to the HPTLC plate.

• Validation Parameters:

  • Specificity: Confirmed by comparing the Rf values and spectra of the analyte with those of the standards.

  • Linearity: Determined over a range of concentrations (e.g., 200-1600 ng/band).[12]

  • Accuracy: Assessed by recovery studies.

  • Precision: Evaluated for repeatability and intermediate precision.

  • LOD and LOQ: Determined from the calibration curve.

Quantitative Data Summary and Comparison

The following table summarizes the typical performance characteristics of the three analytical methods for the analysis of Cefixime impurities, based on data from the cited literature.

Validation Parameter	HPLC	UPLC (Expected)	HPTLC
Linearity Range	0.9 - 1000.0 µg/mL[7][8][9]	Expected to be similar or wider than HPLC	200 - 1600 ng/band[12]
Accuracy (% Recovery)	94.6 - 98.4%[7][8][9]	≥ 98%	100.75 - 101.25%[12]
Precision (%RSD)	< 3.3%[7][8][9]	< 2%	< 1.5%[12]
LOD	0.26 µg/mL[8]	Lower than HPLC	21.87 ng/band[12]
LOQ	0.90 µg/mL[8]	Lower than HPLC	-
Analysis Time	15 - 30 min	1 - 5 min	High throughput (multiple samples per plate)

Cross-Validation: Ensuring Method Equivalency

When transitioning from a well-established method like HPLC to a newer one like UPLC, or when comparing results from different techniques, a cross-validation study is essential. The goal is to demonstrate that the results produced by the different methods are comparable and that any observed differences are within acceptable limits.[1]

Cross-Validation Workflow

Caption: Cross-Validation of Analytical Methods.

Key Steps in Cross-Validation:

• Define Acceptance Criteria: Before initiating the study, establish clear acceptance criteria for the comparison of results. This may include statistical tests such as the t-test and F-test to compare the means and variances of the data sets.

• Analyze Identical Samples: A set of identical samples, including the Cefixime API spiked with known impurities and samples from forced degradation studies, should be analyzed using both methods.

• Compare Results: The results obtained from both methods, such as the percentage of each impurity, are then statistically compared.

Conclusion and Recommendations

The choice of an analytical method for the determination of Cefixime impurities depends on the specific requirements of the analysis.

• HPLC remains a robust and reliable technique, suitable for routine quality control where high throughput is not a primary concern. Its well-established nature and lower initial investment make it an attractive option.

• UPLC is the superior choice for complex impurity profiles where high resolution and sensitivity are critical. The significant reduction in analysis time and solvent consumption also makes it a more cost-effective and environmentally friendly option in the long run, particularly for high-throughput laboratories.[11]

• HPTLC offers a high-throughput and cost-effective alternative for the simultaneous analysis of multiple samples, making it well-suited for screening purposes and routine quality control.

For laboratories looking to enhance efficiency and analytical performance, transitioning from HPLC to UPLC is a logical step. However, this transition must be supported by a thorough cross-validation study to ensure the continuity and integrity of the analytical data. By following the principles and protocols outlined in this guide, researchers and scientists can confidently select and validate the most appropriate analytical method for their Cefixime impurity analysis needs, ensuring the quality, safety, and efficacy of this important antibiotic.

References

• A Comparative Analysis of Cefodizime Degradation Product Profiling: HPLC vs. UPLC. (2025). BenchChem.
• A Comparative Guide to Cross-Validation of Analytical Methods for Amoxicillin Impurities. (2025). BenchChem.
• A Review on Comparative study of HPLC and UPLC. (2019). Research Journal of Pharmacy and Technology.
• Validated stability-indicating HPTLC method for cefixime and azithromycin with preparative isolation, identification, and characterization of degradation products. (2018).
• Cross-Validation of Analytical Method: What It Is, How & When It's Performed, and Why It M
• A Review on Comparative study of HPLC and UPLC. (2019). Research Journal of Pharmacy and Technology.
• A method of detection Cefixime related impurities. (Patent No. CN109490440A).
• Determination of Cefixime by a Validated Stability-Indicating HPLC Method and Identification of its Related Substances by LC-MS/MS Studies. (2013). Molecules.
• UPLC vs HPLC: what is the difference?. (2023). Alispharm.
• Validated HPTLC method for determination of Cefixime Trihydrate and dicloxacillin Sodium in Bulk and combined pharmaceutical dosage form. (2025).
• HPLC Vs UPLC: Differences In Application, Performance And Cost. (2025). GMP Insiders.
• Comparing HPLC and UPLC: Which Analytical Technique is Right for Your Lab?. (2023). Technology Networks.
• ANALYTICAL METHOD DEVELOPMENT AND VALIDATION OF CEFIXIME: REVIEW. (n.d.). Semantic Scholar.
• Determination of Cefixime by a Validated Stability-Indicating HPLC Method and Identification of its Related Substances by LC-MS/MS Studies. (2013). Sci-Space.
• Determination of Cefixime by a Validated Stability-Indicating HPLC Method and Identification of its Related Substances by LC-MS/MS Studies. (2013).
• Cross-validation of pharmacokinetic assays post-ICH M10 is not a pass/fail criterion. (2024). Bioanalysis.
• Q2(R1) Validation of Analytical Procedures: Text and Methodology. (2006). European Medicines Agency.
• Analytical Method Development and Validation in Pharmaceuticals. (2025). PharmTech.
• Assay & organic impurities analysis of Cefixime by USP 39 monograph method using Syncronis C18 HPLC column. (2016). Thermo Scientific AppsLab Library.

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A Comparative Guide to Benchmarking Cefixime Impurity B Levels in Diverse Pharmaceutical Formulations

This guide provides an in-depth technical comparison for benchmarking Cefixime Impurity B across various pharmaceutical formulations. It is intended for researchers, scientists, and drug development professionals seeking to understand the nuances of impurity profiling for this widely-used cephalosporin antibiotic. This document moves beyond a simple recitation of methods to explain the causality behind experimental choices and the factors that influence impurity levels in different dosage forms.

Introduction: The Significance of Cefixime Impurity B

Cefixime is a third-generation cephalosporin antibiotic, prized for its broad spectrum of activity against Gram-positive and Gram-negative bacteria.[1] It is available in several oral dosage forms, including tablets, capsules, and powders for oral suspension.[1] The chemical stability of Cefixime is a critical quality attribute, as degradation can lead to the formation of impurities that may impact the safety and efficacy of the drug product.[2][3]

One such critical impurity is Cefixime Impurity B , a known degradation product.[4] Its presence in the final drug product is carefully controlled to ensure patient safety and compliance with regulatory standards. Understanding the levels of Impurity B in different pharmaceutical formulations is paramount for formulation scientists and quality control analysts. This guide will explore the analytical methodologies for quantifying Cefixime Impurity B and discuss the formulation and manufacturing considerations that can influence its concentration.

Regulatory Framework for Impurity Control

The International Council for Harmonisation (ICH) provides guidelines for the control of impurities in new drug products. Specifically, ICH Q3B(R2) outlines the thresholds for reporting, identifying, and qualifying degradation products. These thresholds are based on the maximum daily dose of the drug substance. For Cefixime, with a typical adult dose of 400 mg per day, the following thresholds are generally applicable:

• Reporting Threshold: ≥ 0.1%

• Identification Threshold: ≥ 0.2%

• Qualification Threshold: ≥ 0.2%

It is imperative that any analytical method for Cefixime Impurity B be validated to accurately quantify levels at or below these thresholds.

Factors Influencing Cefixime Impurity B Levels in Different Formulations

While direct comparative studies benchmarking Cefixime Impurity B across a wide range of commercial tablets and suspensions are not extensively published, we can infer potential differences based on the chemical nature of the impurity and the characteristics of the dosage forms. Cefixime Impurity B is primarily a degradation product, and its formation is influenced by factors such as moisture, temperature, pH, and excipient interactions.[2][4]

Solid Oral Dosage Forms (Tablets and Capsules)

In solid forms like tablets and capsules, Cefixime is in a more stable state due to the limited mobility of molecules and lower moisture content. However, the manufacturing process and choice of excipients can play a significant role:

• Manufacturing Processes: Wet granulation, a common method for tablet manufacturing, introduces moisture and heat, which can potentially lead to the formation of degradation impurities. Direct compression or dry granulation methods would likely result in lower initial levels of Impurity B.

• Excipients: The hygroscopicity of excipients can influence the micro-environment's moisture content within the tablet over its shelf life. Furthermore, chemical interactions between the drug substance and excipients can catalyze degradation reactions.

Powder for Oral Suspension

Powders for oral suspension are dry blends, which generally offer good stability for the unreconstituted product. However, the critical point for impurity formation is after reconstitution by the patient or pharmacist. Once in a liquid state, Cefixime is more susceptible to hydrolysis, which can accelerate the formation of Impurity B.[1]

The stability of the reconstituted suspension is a key parameter to evaluate. Studies on the in-use stability of reconstituted Cefixime oral suspension have shown that certain impurities can increase over the recommended storage period.[5]

The following diagram illustrates the key factors influencing the formation of Cefixime Impurity B in different formulations.

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